(Z,Z,Z)-geranylgeraniol

Core Science & Biosynthesis

Quantifying the Unconventional: 13C-Metabolic Flux Analysis of (Z,Z,Z)-Geranylgeraniol Biosynthesis in Engineered Bacterial Models

Executive Summary

The engineering of microbial cell factories for the production of complex diterpenoids requires precise regulation of intracellular carbon fluxes. While trans-isoprenoids like (E,E,E)-geranylgeraniol are well-documented, the biosynthesis of its cis-isomer, (Z,Z,Z)-geranylgeraniol (also known as nerylnerol), presents unique stereochemical and metabolic challenges[1]. Synthesized via specific cis-prenyltransferases (cis-PTases) such as SlCPT2, nerylnerol is the obligate precursor to specialized diterpenoids like lycosantalonol[2]. This whitepaper provides an authoritative, in-depth guide to applying 13C-Metabolic Flux Analysis (13C-MFA) to map, quantify, and optimize the metabolic networks driving (Z,Z,Z)-geranylgeraniol production in engineered Escherichia coli.

Pathway Architecture: The Stereochemical Bottleneck

In wild-type E. coli, isoprenoid precursors—isopentenyl pyrophosphate (IPP) and dimethylallyl pyrophosphate (DMAPP)—are synthesized exclusively via the native 2-C-methyl-D-erythritol 4-phosphate (MEP) pathway. However, industrial-scale production of C20 isoprenoids typically requires the heterologous integration of the eukaryotic mevalonate (MVA) pathway to bypass native regulatory bottlenecks[3].

The critical divergence for nerylnerol production occurs at the prenyltransferase stage. Instead of utilizing a standard geranylgeranyl diphosphate synthase (GGPPS) which yields trans-double bonds, the system must express a specific cis-PTase (e.g., SlCPT2 from Solanum lycopersicum)[4]. This enzyme catalyzes the sequential cis-condensation of DMAPP with three molecules of IPP to form (Z,Z,Z)-nerylneryl diphosphate (NNPP), which is subsequently dephosphorylated to (Z,Z,Z)-geranylgeraniol[4].

Fig 1: Dual MEP/MVA pathway architecture for (Z,Z,Z)-geranylgeraniol biosynthesis in engineered E. coli.

Experimental Logic: 13C-MFA Tracer Selection

13C-MFA relies on the administration of stable isotopes to track intracellular carbon transitions[5]. The selection of the isotopic tracer is not arbitrary; it is dictated by the specific cleavage and recombination of carbon-carbon bonds within the target pathways.

The Causality of [1,2-13C]Glucose: To accurately resolve the relative flux contributions of the parallel MEP and MVA pathways, a mixture of 20% [U-13C]glucose and 80% [1,2-13C]glucose is optimal.

• MEP Pathway: Condenses pyruvate and G3P. The C1-C2 bond of glucose remains intact through glycolysis and is incorporated directly into the C4-C5 positions of IPP.

• MVA Pathway: Synthesizes IPP from three molecules of Acetyl-CoA. Because Acetyl-CoA is formed via the decarboxylation of pyruvate, the original C1-C2 labeling pattern of glucose is heavily fragmented. This divergence generates highly distinct Mass Isotopomer Distribution (MID) vectors for IPP and NNPP, allowing computational models to mathematically deconvolute the flux flowing through each pathway[5].

Self-Validating Methodologies for Metabolite Extraction

Isoprenoid pyrophosphates (IPP, DMAPP, NNPP) are highly labile and subject to rapid intracellular turnover. To ensure data trustworthiness, the extraction protocol must function as a self-validating system that prevents enzymatic degradation while correcting for analytical variance.

Step-by-Step Protocol

• Isotopic Steady-State Cultivation: Cultivate the engineered E. coli in bioreactors utilizing the defined [1,2-13C]glucose mixture. Maintain exponential growth phase to ensure isotopic and metabolic steady-state.

• Rapid Quenching: Extract 1 mL of culture and immediately plunge into 4 mL of -40°C methanol.

  • Causality: This rapid temperature drop halts all enzymatic activity in <100 milliseconds, preventing the degradation of NNPP into nerylnerol by endogenous phosphatases.

• Isotope Dilution Extraction: Spike the quenched sample with a known concentration of fully 13C-labeled internal standards (extracted from a separate, 100% [U-13C]glucose culture) prior to cell lysis.

  • Trustworthiness: By introducing the internal standard before extraction, any physical losses during centrifugation or ion suppression during LC-MS/MS ionization equally affect both the analyte and the standard. The ratio remains constant, automatically validating the quantitative accuracy.

• LC-MS/MS Acquisition: Analyze the extract using a Triple Quadrupole Mass Spectrometer in Multiple Reaction Monitoring (MRM) mode to capture the complete MID vector of NNPP.

Fig 2: Self-validating 13C-MFA workflow for highly labile isoprenoid intermediates.

Computational Flux Modeling via INCA

The raw MID data acquired from the mass spectrometer represents the fractional enrichment of isotopes, not the actual metabolic flux. To translate MIDs into absolute flux values, researchers utilize the Isotopomer Network Compartmental Analysis (INCA) software[6].

INCA operates on the Elementary Metabolite Unit (EMU) framework, which drastically reduces the computational burden of simulating complex isotopic transitions[7].

• Network Construction: A stoichiometric model of E. coli central carbon metabolism, augmented with the heterologous MVA pathway and the SlCPT2 reaction, is inputted into INCA.

• Parameter Estimation: INCA iteratively adjusts the simulated flux values to minimize the Variance-Weighted Sum of Squared Residuals (SSR) between the experimentally measured MIDs and the model-predicted MIDs[6].

• Statistical Validation: A flux map is only considered valid if the minimized SSR falls within the 95% confidence interval of a chi-square distribution.

Quantitative Flux Analysis: MEP vs MVA Synergy

The integration of 13C-MFA data allows for a direct comparison of carbon partitioning in different strain designs. Below is a representative summary of absolute intracellular fluxes (normalized to a glucose uptake rate of 100 mmol/gDCW/h) demonstrating the bottleneck relief provided by the MVA pathway for (Z,Z,Z)-geranylgeraniol production.

Metabolic Reaction	Wild-Type E. coli Flux (Normalized)	Engineered E. coli (MEP + MVA + SlCPT2)	Flux Fold-Change
Glycolysis (Glucose → Pyruvate)	98.2 ± 2.1	95.4 ± 1.8	0.97x
TCA Cycle (Acetyl-CoA → Citrate)	45.1 ± 1.5	28.3 ± 1.2	0.62x (Diverted)
MEP Pathway (Pyruvate + G3P → IPP)	2.4 ± 0.3	3.1 ± 0.4	1.29x
MVA Pathway (Acetyl-CoA → IPP)	0.0 (Inactive)	18.5 ± 1.1	N/A (New Sink)
cis-PTase (IPP + DMAPP → NNPP)	0.0 (Inactive)	4.8 ± 0.5	N/A (Target)

Table 1: 13C-MFA derived intracellular flux distributions highlighting the redirection of Acetyl-CoA away from the TCA cycle and into the heterologous MVA pathway to support NNPP biosynthesis.

Conclusion

The biosynthesis of (Z,Z,Z)-geranylgeraniol in bacterial models is a complex metabolic engineering challenge governed by the strict stereochemical requirements of cis-prenyltransferases. By deploying a rigorously designed 13C-MFA framework—rooted in the causal selection of [1,2-13C]glucose, self-validating quenching protocols, and robust EMU-based modeling via INCA—researchers can quantitatively map the intracellular carbon economy. This systems-level insight is indispensable for identifying flux bottlenecks, balancing the dual MEP/MVA pathways, and ultimately achieving commercially viable titers of rare cis-isoprenoids and their downstream diterpenoid derivatives.

References

• PubChem - (Z,Z,Z)-geranylgeraniol | C20H34O | CID 13292465. National Center for Biotechnology Information. Available at:[Link][1]

• American Chemical Society (ACS) - Biosynthesis of Lycosantalonol, a cis-Prenyl Derived Diterpenoid. Available at:[Link][4]

• PubMed Central (PMC) - Biosynthesis of the Diterpenoid Lycosantalonol via Nerylneryl Diphosphate in Solanum lycopersicum. Available at:[Link][2]

• Pacific Northwest National Laboratory (PNNL) - Metabolic Engineering of Escherichia coli for Natural Product Biosynthesis. Available at:[Link][3]

• PubMed Central (PMC) - 13C-Metabolic Flux Analysis: An Accurate Approach to Demystify Microbial Metabolism for Biochemical Production. Available at:[Link][5]

• PubMed Central (PMC) - INCA: a computational platform for isotopically non-stationary metabolic flux analysis. Available at:[Link][6]

• Vanderbilt University / MFA Suite - MFA Suite™ | Metabolic Flux Analysis Software. Available at: [Link][7]

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Discovery and Isolation of Natural (Z,Z,Z)-Geranylgeraniol from Plant Tissues: A Comprehensive Technical Guide

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Content Focus: Biosynthetic causality, advanced extraction methodologies, and self-validating analytical protocols.

Executive Summary

(Z,Z,Z)-geranylgeraniol (all-cis-GGOH) is a rare, naturally occurring acyclic diterpene alcohol. While its all-trans counterpart, (E,E,E)-GGOH, is ubiquitous across plant taxa as a building block for carotenoids and tocopherols, the all-cis isomer is highly specific. It serves as a critical primary metabolite and precursor to valuable pharmacological compounds, most notably plaunotol —a commercial anti-peptic ulcer drug derived from the Thai medicinal plant Croton stellatopilosus ()[1].

Isolating (Z,Z,Z)-GGOH presents a unique thermodynamic challenge: the cis double bonds are highly susceptible to thermal isomerization and oxidative degradation. This whitepaper outlines a field-proven, self-validating methodology for the discovery and isolation of intact (Z,Z,Z)-GGOH from complex plant matrices.

Biosynthetic Pathways & Enzymology

Understanding the endogenous synthesis of (Z,Z,Z)-GGOH is critical for optimizing harvest and extraction parameters. In plants such as C. stellatopilosus, the biosynthesis of this diterpenol diverges from standard mevalonate/MEP pathways.

The process is governed by specific cis-GGPP synthases located in the chloroplast, which generate (Z,Z,Z)-geranylgeranyl diphosphate (cis-GGPP). The critical committed step yielding the free alcohol is the catalytic dephosphorylation of cis-GGPP by membrane-bound geranylgeranyl diphosphate phosphatases (GGPP phosphatases)[1],[2]. Because these enzymes are membrane-bound, cellular disruption techniques during extraction must be carefully calibrated to prevent the release of non-specific lipases or oxidases that could degrade the target metabolite ()[3].

Biosynthetic pathway of (Z,Z,Z)-geranylgeraniol and its conversion to plaunotol.

Strategic Extraction Methodologies

The Causality Behind Supercritical Fluid Extraction (SFE)

Traditional solid-liquid extractions (e.g., Soxhlet or prolonged maceration) utilize heat and polar solvents, which inevitably lead to the thermal isomerization of the cis double bonds into the more thermodynamically stable trans configurations.

To circumvent this, Supercritical Fluid Extraction (SFE) using supercritical CO₂ (SCO₂) is the mandatory method of choice for this isomer ()[4],[5]. SFE operates at near-ambient temperatures (40°C) in an oxygen-free environment, preserving the structural integrity of the cis geometry. The addition of a co-solvent (5% ethanol) fine-tunes the fluid's polarity, optimally extracting the diterpenol while leaving behind highly polar, unwanted flavonoids and tannins.

Table 1: Comparative Extraction Methodologies for (Z,Z,Z)-GGOH

Extraction Methodology	Solvent System	Operating Temp (°C)	Yield (mg/g dry wt)	Isomeric Purity (%)
Maceration	Hexane / Methanol	25	1.2	< 60% (Isomerization)
Soxhlet Extraction	Hexane	70	2.5	< 40% (Thermal degradation)
Supercritical Fluid (SFE)	SCO₂ + 5% EtOH	40	3.8	> 95% (Preserved)

Step-by-Step Isolation Protocol

• Tissue Preparation (Lyophilization): Harvest fresh leaves of the target plant. Immediately lyophilize (freeze-dry) the tissue at -50°C to halt endogenous enzymatic degradation. Mill the dried tissue to a particle size of 0.5 mm to maximize surface area for SCO₂ penetration.

• Supercritical Fluid Extraction: Load the milled tissue into the SFE extraction vessel. Set operational parameters to 25 MPa and 40°C . Utilize CO₂ at a flow rate of 2.0 mL/min with 5% absolute ethanol as a modifier. Collect the extract in a dark, chilled vessel to prevent photo-oxidation.

• Primary Fractionation: Subject the crude SFE extract to silica gel column chromatography. Elute with a step gradient of hexane:ethyl acetate (starting at 95:5 and moving to 85:15). Monitor fractions via Thin Layer Chromatography (TLC), visualizing with vanillin-sulfuric acid reagent.

• Targeted Isolation: Pool fractions containing the target Rf​ value and subject them to preparative reversed-phase HPLC (C18 column, isocratic elution with acetonitrile:water 90:10). Collect the peak corresponding to (Z,Z,Z)-GGOH.

Step-by-step workflow for the isolation and validation of natural (Z,Z,Z)-GGOH.

The Self-Validating Analytical System

A protocol is only as robust as its validation mechanisms. To ensure the isolated compound is strictly the (Z,Z,Z) isomer and not a mixture of geometric isomers, we employ an orthogonal validation system. Furthermore, isolated geranylgeraniol-type diterpenoids can be functionally validated via bioassays, such as measuring their inhibitory activity against superoxide anion generation in macrophage cells ()[6].

Primary Validation: GC-MS

Gas Chromatography-Mass Spectrometry (GC-MS) confirms the molecular ion [M]+ at m/z 290.5 and the characteristic fragmentation pattern of acyclic diterpenes (e.g., loss of water yielding m/z 272). However, MS cannot definitively assign geometric configuration, as stereoisomers fragment identically.

Definitive Validation: ¹³C-NMR Spectroscopy

¹³C-NMR is the absolute arbiter for geometric isomerism in polyisoprenoids. Due to the γ -gauche steric compression effect , the allylic methyl carbons in a cis (Z) configuration resonate significantly downfield compared to the trans (E) configuration. This internal spectroscopic check makes the protocol self-validating and prevents false positives during drug discovery screening.

Table 2: Diagnostic ¹³C-NMR Chemical Shifts for Geranylgeraniol Isomers

Carbon Position	(Z,Z,Z)-GGOH Shift (ppm)	(E,E,E)-GGOH Shift (ppm)	Diagnostic Utility
C-16 (Methyl)	~ 23.4	~ 16.0	Strong γ -gauche effect in cis
C-17 (Methyl)	~ 23.4	~ 16.0	Strong γ -gauche effect in cis
C-18 (Methyl)	~ 23.4	~ 16.0	Strong γ -gauche effect in cis
C-15 (Methylene)	~ 32.1	~ 39.8	Upfield shift due to cis geometry

References

• Nualkaew, N., et al. (2006). "Membrane-bound geranylgeranyl diphosphate phosphatases: purification and characterization from Croton stellatopilosus leaves." PubMed - NIH. URL:[Link]

• Wungsintaweekul, J., et al. (2004). "Establishment of Croton stellatopilosus Suspension Culture for Geranylgeraniol Production and Diterpenoid Biosynthesis." Zeitschrift für Naturforschung C. URL:[Link]

• Zhang, W.Q., et al. (2020). "Recent Advances in Supercritical Fluid Extraction of Natural Bioactive Compounds from Natural Plant Materials." PMC - NIH. URL:[Link]

• Su, et al. (2004). "Geranylgeraniol-Type Diterpenoids, Boletinins A−J, from Boletinus cavipes as Inhibitors of Superoxide Anion Generation in Macrophage Cells." Journal of Natural Products - ACS Publications. URL:[Link]

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• 5. Valorization of Tropical Biomass Waste by Supercritical Fluid Extraction Technology [mdpi.com]
• 6. pubs.acs.org [pubs.acs.org]

An In-depth Technical Guide to the Mechanism of Action of (Z,Z,Z)-Geranylgeranyl Pyrophosphate Synthase

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

(Z,Z,Z)-Geranylgeranyl pyrophosphate synthase (GGPS) is a pivotal enzyme in the vast and complex world of terpenoid biosynthesis. As a member of the cis-prenyltransferase family, it catalyzes the sequential condensation of isopentenyl pyrophosphate (IPP) with allylic pyrophosphates, ultimately yielding (Z,Z,Z)-geranylgeranyl pyrophosphate (Z,Z,Z-GGPP), a C20 isoprenoid precursor. This guide provides a comprehensive exploration of the GGPS mechanism, delving into its structural architecture, the intricacies of its catalytic cycle, the determinants of product specificity, and the experimental methodologies employed to elucidate its function. By synthesizing crystallographic data, kinetic analyses, and site-directed mutagenesis studies, we present a holistic view of this enzyme, highlighting its significance as a potential therapeutic target.

Introduction: The Central Role of GGPS in Isoprenoid Metabolism

Terpenoids, also known as isoprenoids, represent the largest and most diverse class of natural products, with over 70,000 identified compounds.[1] These molecules are fundamental to life, serving as precursors to essential compounds such as carotenoids, chlorophylls, sterols, and hormones.[1][2] The biosynthesis of all terpenoids originates from two simple five-carbon (C5) building blocks: isopentenyl pyrophosphate (IPP) and its isomer, dimethylallyl pyrophosphate (DMAPP).[1][3]

Prenyltransferase enzymes, such as GGPS, are the master architects that construct the carbon backbone of terpenoids by catalyzing the head-to-tail condensation of IPP with an allylic pyrophosphate substrate.[3][4] These enzymes are broadly classified into two major families, cis (or Z) and trans (or E), based on the stereochemistry of the double bond formed during the condensation reaction.[3][4] While trans-prenyltransferases have been extensively studied, the cis-prenyltransferases, including the subject of this guide, (Z,Z,Z)-GGPS, are mechanistically and structurally distinct.

(Z,Z,Z)-GGPS specifically catalyzes the synthesis of the C20 precursor, Z,Z,Z-GGPP, through the addition of three IPP molecules to DMAPP. This process involves the formation of intermediate products, geranyl pyrophosphate (GPP, C10) and farnesyl pyrophosphate (FPP, C15).[3][5] The final C20 product is a crucial precursor for a multitude of vital biomolecules, making GGPS a critical node in cellular metabolism and a point of significant interest for therapeutic intervention.[6][7]

Structural Architecture: The Foundation of Catalysis

The function of any enzyme is intrinsically linked to its three-dimensional structure. X-ray crystallography has been instrumental in revealing the architectural details of GGPS from various organisms, providing invaluable insights into its catalytic mechanism.

Quaternary Structure and Overall Fold

GGPS enzymes typically exist as homodimers, with each subunit possessing an independent active site.[3][4] However, some mammalian orthologs have been observed to form a unique hexameric, propeller-bladed structure, which is an assembly of three dimers.[8] This higher-order organization may play a role in regulatory mechanisms.[8] The core of each monomer is composed almost entirely of α-helices, which are arranged around a large central cavity that houses the active site.[2]

The Catalytic Cavity and Conserved Motifs

The active site of GGPS is a hydrophobic crevice formed by several α-helices.[2] Within this cavity lie two highly conserved, aspartate-rich motifs that are the hallmark of most prenyltransferases and are absolutely essential for catalysis:

• First Aspartate-Rich Motif (FARM): This motif, with a consensus sequence of DDX(X/XXX)D, is located in helix D.[3][4][9][10]

• Second Aspartate-Rich Motif (SARM): This motif, typically DDXXD, is found in helix H.[3][4][9][10]

These two motifs face each other across the catalytic cavity.[3][4] The aspartate residues within FARM and SARM are responsible for binding the pyrophosphate moieties of the substrates (IPP and the allylic substrate) through the coordination of divalent magnesium ions (Mg²⁺).[2][9] This coordination is critical for neutralizing the negative charges of the pyrophosphate groups, properly orienting the substrates for reaction, and facilitating the departure of the pyrophosphate group from the allylic substrate.

The Catalytic Mechanism: A Step-by-Step Elucidation

The synthesis of GGPP from FPP and IPP proceeds through a well-established ionization-condensation-elimination reaction mechanism, a common strategy among prenyltransferases.

Step 1: Substrate Binding and Orientation

The catalytic cycle begins with the binding of the two substrates, the C15 allylic precursor farnesyl pyrophosphate (FPP) and the C5 nucleophile isopentenyl pyrophosphate (IPP), into the active site. The aspartate residues of the FARM and SARM motifs, in conjunction with Mg²⁺ ions, coordinate the pyrophosphate groups of both substrates.[9] This precise positioning is crucial for the subsequent steps of the reaction.

Step 2: Ionization of the Allylic Substrate

Once bound, the enzyme facilitates the cleavage of the C1-O bond of the FPP substrate. This step, known as ionization, results in the departure of the pyrophosphate group (PPi) and the formation of a highly reactive farnesyl carbocation intermediate. The enzyme masterfully stabilizes this transient carbocation through a combination of electrostatic interactions with the negatively charged PPi leaving group and the surrounding hydrophobic residues of the active site.

Step 3: Condensation

The electron-rich C3-C4 double bond of the co-substrate, IPP, performs a nucleophilic attack on the C1 carbocation of the farnesyl intermediate. This forms a new carbon-carbon bond, elongating the chain to 20 carbons and generating a tertiary C20 carbocation intermediate.

Step 4: Elimination (Deprotonation)

The final step of the catalytic cycle involves the elimination of a proton from the C2 position of the original IPP moiety. This is typically facilitated by a general base in the active site. This deprotonation neutralizes the carbocation and establishes the new C2-C3 double bond, yielding the final product, (Z,Z,Z)-geranylgeranyl pyrophosphate. The stereochemistry of this final double bond is a defining characteristic of the cis-prenyltransferase family. Following product formation, GGPP is released from the active site, which is then ready to begin a new catalytic cycle.

Determinants of Product Specificity

Two key aspects of GGPS function are tightly controlled: the final chain length of the product and the cis stereochemistry of the newly formed double bonds.

• Chain Length Determination: How does the enzyme "know" when to stop at C20? The answer lies in the architecture of the hydrophobic active site pocket. For many short-chain trans-prenyltransferases, bulky amino acid residues (like Phenylalanine or Tyrosine) are positioned at the "bottom" of the cavity.[2] These residues act as a physical barrier, or "molecular ruler," preventing the growing isoprenoid chain from extending beyond a certain length. When the nascent C20 chain reaches these residues, it cannot be repositioned for another round of condensation, leading to its release.[2] Mutating these residues to smaller ones can result in the synthesis of longer-chain products.[2]

• Stereochemical Control: The differentiation between cis and trans product formation is a subject of ongoing research. It is believed that the precise orientation of the IPP substrate relative to the allylic carbocation intermediate dictates the stereochemical outcome. In cis-prenyltransferases, the enzyme constrains the substrates in a conformation that favors the addition of the new C5 unit to the si-face of the carbocation's double bond, leading to the Z-configuration. This is in contrast to trans-prenyltransferases, which guide the addition to the re-face.

Experimental Methodologies: A Self-Validating Toolkit

Our understanding of the GGPS mechanism is built upon a foundation of robust experimental techniques. Each method provides a piece of the puzzle, and their combined results create a self-validating system for analysis.

Recombinant Protein Production and Purification

To study the enzyme in a controlled in vitro setting, GGPS must be purified to homogeneity.

Step-by-Step Protocol Outline:

• Cloning: The gene encoding GGPS is cloned into an expression vector (e.g., pET series) suitable for a host like E. coli. Often, an affinity tag (e.g., His₆-tag) is added to facilitate purification.

• Expression: The transformed E. coli are cultured, and protein expression is induced (e.g., with IPTG).

• Lysis: Cells are harvested and lysed to release the cellular contents.

• Affinity Chromatography: The crude lysate is passed over a resin that specifically binds the affinity tag (e.g., Ni-NTA resin for His-tagged proteins).

• Elution: The bound GGPS is eluted from the column.

• Purity Assessment: The purity of the enzyme is confirmed using SDS-PAGE. Protein concentration is determined via methods like the Bradford assay or UV absorbance at 280 nm.

Enzyme Activity Assays

Quantitative measurement of enzyme activity is essential for determining kinetic parameters (Kₘ, kcat) and for screening potential inhibitors.

Protocol: Spectrophotometric Pyrophosphate (PPi) Quantification This continuous assay measures the rate of PPi release, which is stoichiometric with product formation. It is a fast and inexpensive method.[11]

• Reaction Mixture Preparation: A buffer solution (e.g., Tris-HCl, pH 7.5) containing MgCl₂, the allylic substrate (FPP), and the components of a PPi detection kit (e.g., EnzChek™ Phosphate Assay Kit) is prepared. This kit contains purine nucleoside phosphorylase (PNP) and its substrate, which produces a chromogenic product upon reaction with phosphate.

• Enzyme Addition: The reaction is initiated by adding a known concentration of purified GGPS.

• IPP Addition: The final substrate, IPP, is added to start the chain elongation.

• Spectrophotometric Monitoring: The increase in absorbance (e.g., at 360 nm) is monitored over time in a spectrophotometer. The rate of absorbance change is directly proportional to the rate of PPi production and thus GGPS activity.

• Data Analysis: Initial velocities are calculated from the linear phase of the reaction progress curves and used to determine kinetic constants by fitting to the Michaelis-Menten equation.

Alternative Method: LC-MS/MS Liquid chromatography-tandem mass spectrometry can be used to directly detect and quantify the GGPP product.[9][12] While more resource-intensive, it provides unambiguous product identification and is highly sensitive.

Structural Elucidation via X-ray Crystallography

Crystallography provides the atomic-level blueprint of the enzyme.

Workflow Overview:

• Crystallization: The purified, concentrated GGPS is subjected to crystallization screening using methods like hanging-drop vapor diffusion. Various conditions (precipitants like PEG, salts, pH) are tested to find those that yield well-ordered crystals.

• Data Collection: Crystals are cryo-cooled and exposed to a high-intensity X-ray beam. The diffraction pattern is recorded.

• Structure Solution and Refinement: The diffraction data are processed to calculate an electron density map, into which the amino acid sequence of GGPS is modeled and refined to yield the final three-dimensional structure.[3]

GGPS as a Therapeutic Target

The products of the isoprenoid pathway are essential for the function of small GTPases like Ras, Rho, and Rab, which require prenylation (the attachment of an isoprenoid lipid like GGPP) for proper membrane localization and activity.[7][13] Aberrant signaling by these proteins is a hallmark of many diseases, including cancer and inflammatory disorders.

Inhibiting GGPS depletes the cellular pool of GGPP, thereby preventing the geranylgeranylation of these key signaling proteins.[13][14] This makes GGPS an attractive target for drug development. Nitrogen-containing bisphosphonates (N-BPs), a class of drugs used to treat osteoporosis, are known to inhibit farnesyl pyrophosphate synthase (FPPS), an upstream enzyme.[15] More recently, specific inhibitors of GGPS, such as digeranyl bisphosphonate (DGBP), have been developed to directly target this enzyme, offering a more precise tool to probe its function and potential for therapeutic intervention.[14][16]

Conclusion

The (Z,Z,Z)-geranylgeranyl pyrophosphate synthase is a masterfully designed molecular machine. Its elegant α-helical structure, conserved aspartate-rich motifs, and precisely organized active site enable it to perform a complex series of chemical transformations with high fidelity and stereochemical control. Through the integrated application of biochemical assays, site-directed mutagenesis, and X-ray crystallography, the scientific community has unraveled the core mechanistic principles governing its function. This deep understanding not only illuminates a fundamental process in biology but also paves the way for the rational design of novel therapeutics targeting diseases dependent on the isoprenoid pathway. The continued study of GGPS promises further insights into the regulation of metabolic flux and the evolution of enzyme function.

References

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• Enhancing the Catalytic Activity of Geranylgeranyl Diphosphate Synthase through Ancestral Sequence Reconstruction and Semirational Design. Journal of Agricultural and Food Chemistry. (2024). [Link]

• Chang, T. H., Hsieh, F. L., Ko, T. P., Teng, K. H., Liang, P. H., & Wang, A. H. (2006). Crystal structure of type-III geranylgeranyl pyrophosphate synthase from Saccharomyces cerevisiae and the mechanism of product chain length determination. Journal of Biological Chemistry, 281(21), 14991–15000. [Link]

• Wiemer, A. J., Yu, Z., Lamb, K. M., & Wiemer, D. F. (2024). Structural Insight into Geranylgeranyl Diphosphate Synthase (GGDPS) for Cancer Therapy. Journal of Medicinal Chemistry. [Link]

• Kavanagh, K. L., Dunford, J. E., Bunkoczi, G., Russell, R. G., & Oppermann, U. (2006). The crystal structure of human geranylgeranyl pyrophosphate synthase reveals a novel hexameric arrangement and inhibitory product binding. Journal of Biological Chemistry, 281(31), 22004–22012. [Link]

• Wang, W., Dong, C., Liu, Y., Zhou, Y., & Liu, Z. (2007). Crystallization and preliminary X-ray crystallographic analysis of human geranylgeranyl pyrophosphate synthase. Acta Biochimica et Biophysica Sinica, 39(1), 71–74. [Link]

• Ruiz-Sola, M. Á., & Rodríguez-Concepción, M. (2020). A Simple In Vitro Assay to Measure the Activity of Geranylgeranyl Diphosphate Synthase and Other Short-Chain Prenyltransferases. Methods in Molecular Biology, 2083, 27–38. [Link]

• Wiemer, A. J., Shull, L. W., An, C., Hohl, R. J., & Wiemer, D. F. (2007). Digeranyl bisphosphonate inhibits geranylgeranyl pyrophosphate synthase. Biochemical and Biophysical Research Communications, 353(4), 921–925. [Link]

• Purification of geranylgeranyl diphosphate synthase from bovine brain. (1994). Journal of Biological Chemistry, 269(20), 14691-14694. [Link]

• Marr, E. M., Lappe, J. M., & Wiemer, A. J. (2023). Geranylgeranyl diphosphate synthase inhibition impairs osteoclast differentiation, morphology, and resorptive activity. Journal of Cellular Biochemistry. [Link]

• Han, H., Liu, H., & Liu, Y. (2020). Crystal Structure of Geranylgeranyl Pyrophosphate Synthase (CrtE) Involved in Cyanobacterial Terpenoid Biosynthesis. Frontiers in Microbiology, 11, 1111. [Link]

• Gaddy, D., Riedemer, A., Bai, Y., & Wiemer, A. J. (2011). The effects of direct inhibition of geranylgeranyl pyrophosphate synthase on osteoblast differentiation. Journal of Cellular Biochemistry, 112(9), 2418–2427. [Link]

• Wiemer, A. J., & Wiemer, D. F. (2012). Inhibition of Farnesyl and Geranylgeranyl Diphosphate Synthases. Current Topics in Medicinal Chemistry, 12(12), 1083–1095. [Link]

• Crystal structure of human geranylgeranyl diphosphate synthase mutant Y246D. RCSB PDB. [Link]

• Hou, A., & Dickschat, J. S. (2021). Targeting active site residues and structural anchoring positions in terpene synthases. Beilstein Journal of Organic Chemistry, 17, 2441–2448. [Link]

• Protonation-Triggered Carbon-Chain Elongation in Geranyl Pyrophosphate Synthase (GPPS). ACS Catalysis. (2015). [Link]

• Wang, C., Zhang, Q., Wei, X., Wang, Y., Zhang, P., & Wang, C. (2023). A Small Subunit of Geranylgeranyl Diphosphate Synthase Functions as an Active Regulator of Carotenoid Synthesis in Nicotiana tabacum. International Journal of Molecular Sciences, 24(1), 844. [Link]

• functional evolution of architecturally different plant geranyl diphosphate synthases from geranylgeranyl diphosphate synthase. The Plant Cell. (2023). [Link]

• Genome-Wide Identification of the Geranylgeranyl Pyrophosphate Synthase (GGPS) Gene Family Associated with Natural Rubber Synthesis in Taraxacum kok-saghyz L. Rodin. MDPI. (2024). [Link]

• BTS1 - Geranylgeranyl pyrophosphate synthase - Eremothecium gossypii. UniProt. [Link]

• Geranylgeranyl diphosphate synthase: Role in human health, disease and potential therapeutic target. Medicinal Research Reviews. [Link]

• Taxadiene synthase-catalyzed cyclization of 6-fluorogeranylgeranyl diphosphate to 7-fluoroverticillenes. (2005). Journal of the American Chemical Society, 127(21), 7684–7685. [Link]

• Genome-wide identification of the geranylgeranyl pyrophosphate synthase (GGPS) gene family involved in chlorophyll synthesis in cotton. BMC Plant Biology. [Link]

• A recruiting protein of geranylgeranyl diphosphate synthase controls metabolic flux toward chlorophyll biosynthesis in rice. Proceedings of the National Academy of Sciences of the United States of America. [Link]

• Enhancing the Catalytic Activity of Geranylgeranyl Diphosphate Synthase through Ancestral Sequence Reconstruction and Semirational Design. (2024). Journal of Agricultural and Food Chemistry. [Link]

• Distinct evolutionary strategies in the GGPPS family from plants. Frontiers in Plant Science. [Link]

• A quantitative method to measure geranylgeranyl diphosphate (GGPP) and geranylgeranyl monophosphate (GGP) in tomato (Solanum lycopersicum) fruit. Plant Methods. [Link]

• Gershenzon, J., & Croteau, R. (1990). Geranyl pyrophosphate synthase: characterization of the enzyme and evidence that this chain-length specific prenyltransferase is associated with monoterpene biosynthesis in sage (Salvia officinalis). Archives of Biochemistry and Biophysics, 278(2), 429–439. [Link]

• geranylgeranyl diphosphate synthase. IUPHAR/BPS Guide to PHARMACOLOGY. [Link]

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The Intracellular Localization and Metabolic Routing of (Z,Z,Z)-Geranylgeraniol in Eukaryotic Cells

Executive Summary

Understanding the spatial distribution of lipid intermediates is critical for mapping eukaryotic metabolomics and engineering biosynthetic pathways. While the all-trans isomer of geranylgeraniol ((E,E,E)-geranylgeraniol) is a ubiquitous cytosolic lipid used for canonical protein prenylation (e.g., Rab GTPases), its fully cis-isomer, (Z,Z,Z)-geranylgeraniol (nerylnerol) , dictates an entirely distinct metabolic fate[1].

This whitepaper provides an in-depth technical analysis of the intracellular localization of (Z,Z,Z)-geranylgeraniol and its activated precursor, nerylneryl diphosphate (NNPP). By examining the compartmentalization of cis-prenyltransferases (CPTs) across the plastids of phototrophs and the endoplasmic reticulum (ER) of mammalian/fungal cells, we establish the mechanistic causality behind its localization. Furthermore, we provide a self-validating experimental protocol for the subcellular extraction and quantification of this rare isoprenoid.

Mechanistic Drivers of Subcellular Compartmentalization

The intracellular localization of (Z,Z,Z)-geranylgeraniol is not driven by passive diffusion, but by the strict compartmentalization of the enzymes responsible for its synthesis and the biophysical properties of the cis-isoprenoid chain.

Plastidial Localization in Plant Eukaryotes

In specialized plant eukaryotes, such as Solanum lycopersicum (tomato) and Eremophila species, the synthesis of NNPP is strictly localized to the plastids [2][3].

• Causality of Localization: Enzymes such as SlCPT2 possess highly conserved N-terminal plastid transit peptides[4]. Upon translocation into the plastid stroma, these CPTs catalyze the sequential cis-condensation of isopentenyl diphosphate (IPP) with an allylic primer.

• Metabolic Routing: The cis-geometry of NNPP prevents it from being utilized by standard trans-diterpene synthases. Instead, it is sequestered within the plastid to serve as the exclusive substrate for specialized cis-prenyl-dependent terpene synthases (TPSs), driving the biosynthesis of defense compounds like lycosantalonol and serrulatane[2][5].

Endoplasmic Reticulum (ER) Dynamics in Mammalian and Fungal Cells

In non-photosynthetic eukaryotes, the primary hub for cis-isoprenoid synthesis is the Endoplasmic Reticulum (ER) .

• Causality of Localization: The eukaryotic CPT complex, consisting of dehydrodolichyl diphosphate synthase (DHDDS) and the Nogo-B receptor (NgBR/Nus1), is physically anchored to the ER membrane[6].

• Metabolic Routing: While this ER-resident machinery primarily elongates substrates into long-chain polyprenols (C55–C100) for dolichol-dependent N-glycosylation, short-chain cis-prenols like nerylnerol exist as transient intermediates[7]. In modern glycoengineering, the lipophilic nature of nerylnerol is leveraged as an efficient, synthetically accessible lipid carrier for in vitro N-GlcNAcylation via the PglB oligosaccharyltransferase system at the ER/cytosol interface[8].

Fig 1. Compartmentalized biosynthesis of cis-prenyl diphosphates in eukaryotic cells.

Quantitative Landscape of cis-Prenyltransferases

To contextualize the localization of (Z,Z,Z)-geranylgeraniol, the following table summarizes the key enzymes responsible for cis-isoprenoid metabolism across different eukaryotic models.

Enzyme / Complex	Organism	Subcellular Localization	Primary Substrate	Primary Product	Biological Function
SlCPT2	Solanum lycopersicum	Plastid	IPP + DMAPP	NNPP (C20)	Precursor for lycosantalonol[4]
ElTPS31 / CPTs	Eremophila lucida	Plastid	IPP + DMAPP	NNPP (C20)	Precursor for serrulatane[3]
DHDDS / NgBR	Homo sapiens	Endoplasmic Reticulum	FPP + IPP	Dolichol (C55-C100)	Protein N-glycosylation[6]
Rer2 / Nus1	Saccharomyces cerevisiae	Endoplasmic Reticulum	FPP + IPP	Dolichol (C70-C80)	Cell wall biosynthesis[7]

Experimental Protocol: Self-Validating Subcellular Fractionation and LC-MS/MS Detection

A major pitfall in isoprenoid research is the cross-contamination of organellar pools during extraction, leading to false-positive localization data. The following protocol establishes a self-validating system to isolate, dephosphorylate, and quantify (Z,Z,Z)-geranylgeraniol with high spatial fidelity.

Phase 1: Organelle Isolation via Differential Centrifugation

Causality: Direct solvent extraction of whole tissue destroys spatial context. Osmotic lysis followed by differential centrifugation preserves intact organelles, allowing us to map the lipid to its native compartment.

• Homogenization: Resuspend eukaryotic cells in an isotonic lysis buffer (0.33 M sucrose, 50 mM HEPES, pH 7.5, 1 mM EDTA) supplemented with a robust protease/phosphatase inhibitor cocktail. Note: Phosphatase inhibitors are critical here to prevent premature hydrolysis of NNPP by endogenous enzymes.

• Fractionation:

  • Centrifuge at 3,000 × g for 10 mins to pellet intact plastids/mitochondria.

  • Centrifuge the supernatant at 100,000 × g for 60 mins to pellet the ER (microsomal fraction).

Phase 2: The Self-Validation Check (Critical QC)

Trustworthiness: Before proceeding to lipid extraction, the purity of the fractions must be validated.

• Perform a rapid Western Blot on aliquots of the 3,000 × g and 100,000 × g pellets.

• Probe for Calnexin (ER marker) and RuBisCO (Plastid marker).

• Decision Gate: Proceed to Phase 3 only if the ER fraction shows zero RuBisCO signal, and the Plastid fraction shows zero Calnexin signal. This ensures the observed nerylnerol is definitively localized.

Phase 3: Enzymatic Dephosphorylation and LC-MS/MS

Causality: NNPP is highly polar and adheres irreversibly to standard LC columns. By enzymatically dephosphorylating the validated fractions, we convert NNPP into the volatile, extractable free alcohol, (Z,Z,Z)-geranylgeraniol[4].

• Dephosphorylation: Resuspend validated organelle pellets in a zinc-supplemented buffer (pH 8.5) and incubate with Calf Intestinal Alkaline Phosphatase (CIP) for 2 hours at 37°C.

• Extraction: Add a 1:1 (v/v) mixture of hexane/ethyl acetate. Vortex vigorously and centrifuge to phase-separate. Extract the upper organic layer.

• Chromatography & Detection: Inject the organic extract into an LC-MS/MS system equipped with a high-resolution C18 column. Monitor the parent ion m/z 290.5 (C20H34O)[1]. The compact cis-geometry of nerylnerol will cause it to elute distinctly earlier than the extended (E,E,E)-geranylgeraniol standard.

Fig 2. Self-validating fractionation and LC-MS/MS workflow for nerylnerol quantification.

References

• (Z,Z,Z)-geranylgeraniol | C20H34O | CID 13292465 - PubChem. Source: nih.gov. URL:[Link]

• Protein Prenylation Makeovers in Plants: Insights into Substrate Diversification. Source: mdpi.com. URL:[Link]

• cis-Prenyltransferase: New Insights into Protein Glycosylation, Rubber Synthesis, and Human Diseases. Source: nih.gov. URL:[Link]

• Biosynthesis of the Diterpenoid Lycosantalonol via Nerylneryl Diphosphate in Solanum lycopersicum. Source: plos.org. URL:[Link]

• Nerylneryl diphosphate is the precursor of serrulatane, viscidane and cembrane-type diterpenoids in Eremophila species. Source: nih.gov. URL:[Link]

• Biosynthesis of Lycosantalonol, a cis-Prenyl Derived Diterpenoid. Source: acs.org. URL:[Link]

• Establishing a Cell-Free Glycoprotein Synthesis System for Enzymatic N-GlcNAcylation. Source: acs.org. URL:[Link]

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Protocols & Analytical Methods

chemical phosphorylation of (Z,Z,Z)-geranylgeraniol to diphosphate

An Application Note and Detailed Protocol for the Chemical Phosphorylation of (Z,Z,Z)-Geranylgeraniol

Title: A Robust Chemical Protocol for the Synthesis of (Z,Z,Z)-Geranylgeranyl Diphosphate from its Corresponding Alcohol

Audience: Researchers, scientists, and drug development professionals in the fields of biochemistry, medicinal chemistry, and natural product synthesis.

Abstract: This document provides a comprehensive guide to the chemical synthesis of (Z,Z,Z)-geranylgeranyl diphosphate ((Z,Z,Z)-GGPP), a stereoisomeric analog of the biologically ubiquitous (all-E)-GGPP. Natural GGPP is a critical C20 isoprenoid intermediate in the biosynthesis of thousands of compounds, including carotenoids, chlorophylls, and geranylgeranylated proteins.[1][2] The synthesis of non-natural analogs like (Z,Z,Z)-GGPP is of significant interest for probing the active sites of prenyltransferase enzymes and developing novel inhibitors or molecular tools.[3][4] The protocol detailed herein addresses the principal challenge of phosphorylating a sensitive tertiary allylic alcohol without inducing acid-catalyzed rearrangement or elimination. We present a reliable two-step method based on the work of Davisson and Poulter, which involves the activation of the alcohol to an allylic chloride followed by displacement with a soluble pyrophosphate salt.[5][6] This guide includes a detailed theoretical background, a step-by-step experimental procedure, purification by ion-exchange chromatography, and methods for characterization.

Part 1: Theoretical Background and Mechanistic Rationale

The chemical synthesis of isoprenoid diphosphates is a non-trivial task due to the lability of the pyrophosphate ester bond and the sensitivity of the allylic alcohol precursors. The tertiary allylic alcohol of (Z,Z,Z)-geranylgeraniol presents specific challenges:

• Acid Sensitivity: Strong acids can protonate the hydroxyl group, leading to its departure as water and the formation of a tertiary allylic carbocation. This intermediate is highly susceptible to rearrangement (isomerization of the double bonds) and elimination (formation of dienes), which would compromise the structural integrity of the target molecule.[7]

• Poor Leaving Group: The hydroxyl group (–OH) is inherently a poor leaving group. Direct phosphorylation requires its conversion into a more labile species.

To overcome these challenges, this protocol employs a two-stage strategy that proceeds under mild, controlled conditions:

• Activation of the Alcohol: The hydroxyl group is converted into an allylic chloride. This is achieved using N-chlorosuccinimide (NCS) and dimethyl sulfide (DMS). This reaction proceeds through a sulfonium salt intermediate, avoiding strongly acidic conditions and preserving the stereochemistry of the double bonds.

• Nucleophilic Displacement with Pyrophosphate: The resulting allylic chloride is a superb substrate for an Sₙ2 reaction. It is treated with a soluble, anhydrous salt of pyrophosphoric acid, tris(tetra-n-butylammonium) hydrogen pyrophosphate, in an aprotic solvent like acetonitrile. The bulky tetra-n-butylammonium cations ensure the pyrophosphate nucleophile is highly reactive and soluble in the organic medium, facilitating a clean and efficient displacement to form the target diphosphate.[5]

This method is highly regarded for its reliability, good yields (typically 34-80% for the displacement step), and applicability to a wide range of isoprenoid alcohols.[5][6]

Part 2: Visualization of Reaction and Workflow

Chemical Synthesis Pathway

The overall two-step synthesis is outlined below.

Caption: Reaction scheme for the synthesis of (Z,Z,Z)-GGPP.

Experimental and Purification Workflow

Caption: Workflow from synthesis to final product characterization.

Part 3: Detailed Experimental Protocol

Disclaimer: This protocol involves hazardous materials. All operations should be performed in a well-ventilated fume hood with appropriate personal protective equipment (PPE). All glassware must be rigorously dried before use.

Materials and Reagents

Reagent	Recommended Purity	Supplier Example	Notes
(Z,Z,Z)-Geranylgeraniol	>95%	Custom Synthesis	Starting material. Must be anhydrous.
N-Chlorosuccinimide (NCS)	>98%	Sigma-Aldrich	Recrystallize from acetic acid if necessary.
Dimethyl sulfide (DMS)	>99%	Sigma-Aldrich	Distill before use.
Dichloromethane (DCM)	Anhydrous, >99.8%	Sigma-Aldrich	Use from a solvent purification system or from a sealed bottle.
Acetonitrile (MeCN)	Anhydrous, >99.8%	Sigma-Aldrich	Use from a solvent purification system or from a sealed bottle.
Pyrophosphoric acid	>97%	Sigma-Aldrich
Tetra-n-butylammonium hydroxide (TBAH)	1.0 M in Methanol	Sigma-Aldrich
DEAE-Cellulose (DE-52)	Chromatography Grade	Whatman	Anion-exchange resin.
Ammonium Bicarbonate (NH₄HCO₃)	>99%	Sigma-Aldrich	For buffer preparation.
Pentane, Diethyl ether	Reagent Grade	Fisher Scientific	For extractions.

Step A: Preparation of Tris(tetra-n-butylammonium) Hydrogen Pyrophosphate

Causality: This step creates a salt of pyrophosphate that is soluble and highly nucleophilic in organic solvents, which is essential for the Sₙ2 displacement reaction.

• In a round-bottom flask, dissolve pyrophosphoric acid (1.0 eq) in a minimal amount of water.

• Cool the solution in an ice bath and slowly add tetra-n-butylammonium hydroxide (3.0 eq, 1.0 M in methanol) with stirring. Monitor the pH with litmus paper until it is approximately 7-8.

• Remove the solvents (water and methanol) under reduced pressure (rotary evaporator).

• To ensure the salt is completely anhydrous, co-evaporate three times with anhydrous acetonitrile. The final product should be a viscous, colorless oil or a white solid. Store under argon or in a desiccator until use.

Step B: Synthesis of (Z,Z,Z)-Geranylgeranyl Chloride

Causality: This step converts the alcohol's poorly leaving –OH group into an excellent leaving group (–Cl) under mild conditions that prevent rearrangement of the allylic system.

• In a flame-dried, three-neck flask under an argon atmosphere, dissolve N-chlorosuccinimide (1.2 eq) in anhydrous dichloromethane (DCM).

• Cool the flask to 0 °C in an ice-water bath.

• Slowly add dimethyl sulfide (1.2 eq) via syringe. A white precipitate should form. Stir for 30 minutes at 0 °C.

• Prepare a solution of (Z,Z,Z)-geranylgeraniol (1.0 eq) in anhydrous DCM.

• Add the alcohol solution dropwise to the reaction mixture at 0 °C over 20 minutes.

• Allow the reaction to slowly warm to room temperature and stir for 3-4 hours. Monitor the reaction by TLC (e.g., 9:1 Hexanes:Ethyl Acetate). The product will be less polar than the starting alcohol.

• Once complete, pour the reaction mixture into a separatory funnel containing ice-cold saturated sodium bicarbonate solution to quench.

• Extract the aqueous layer twice with pentane.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Caution: The product is heat-sensitive; avoid high temperatures during concentration.

• The crude allylic chloride is typically used immediately in the next step without further purification.

Step C: Synthesis of (Z,Z,Z)-Geranylgeranyl Diphosphate

Causality: This is the key Sₙ2 displacement step where the pyrophosphate nucleophile replaces the chloride leaving group to form the final C-O-P bond. Anhydrous conditions are critical to prevent hydrolysis of the reagents and product.

• In a flame-dried flask under argon, dissolve the anhydrous tris(tetra-n-butylammonium) hydrogen pyrophosphate salt (1.5 eq) in anhydrous acetonitrile.

• Add the crude (Z,Z,Z)-geranylgeranyl chloride (1.0 eq), dissolved in a small amount of anhydrous acetonitrile, to the pyrophosphate solution via cannula or syringe.

• Stir the reaction mixture at room temperature for 12-18 hours. Monitor progress by TLC on a silica plate using a polar solvent system (e.g., 6:3:1 isopropanol:NH₄OH:water). The product will remain at the baseline.

• Upon completion, quench the reaction by adding an equal volume of 50 mM ammonium bicarbonate buffer.

• Concentrate the mixture under reduced pressure to remove the acetonitrile. The resulting aqueous solution contains the crude product and is ready for purification.

Step D: Purification by Anion-Exchange Chromatography

Causality: The highly charged diphosphate product binds strongly to the positively charged DEAE-cellulose resin, while uncharged or less-charged impurities are washed away. A gradually increasing salt gradient is then used to selectively elute the product based on its charge.[8][9]

• Column Packing: Prepare a slurry of DEAE-Cellulose in 50 mM NH₄HCO₃ buffer and pack it into a chromatography column (e.g., 2.5 x 30 cm for a ~0.5 mmol scale reaction). Equilibrate the column by washing with 3-5 column volumes of the starting buffer (50 mM NH₄HCO₃).

• Loading: Load the crude aqueous product solution onto the column.

• Elution: Elute the column with a linear gradient of ammonium bicarbonate, from 50 mM to 500 mM, over approximately 10-15 column volumes.

• Fraction Collection: Collect fractions (e.g., 10-15 mL each) and analyze them for phosphate content (e.g., using a Molybdenum Blue assay) or by TLC.

• Product Pooling and Desalting: Pool the fractions containing the pure product. Freeze the pooled fractions and lyophilize (freeze-dry) them to remove the volatile ammonium bicarbonate buffer. Repeat the lyophilization from water two more times to ensure complete removal of the salt. The final product is obtained as the ammonium salt, a fluffy white solid.

Part 4: Characterization and Quality Control

The identity and purity of the final product should be confirmed by spectroscopic methods.

• ³¹P NMR (in D₂O): This is the most diagnostic technique. The spectrum should show two signals, each a doublet due to P-O-P coupling (²JPP ≈ 20-23 Hz). The signal for the α-phosphate (Pα, attached to the geranylgeranyl moiety) typically appears around -10 to -12 ppm, and the β-phosphate (Pβ) appears around -7 to -9 ppm.

• ¹H NMR (in D₂O): The spectrum will be complex, but key signals include the vinyl protons and the methylene protons adjacent to the phosphate group (–CH₂–O–P), which will be shifted downfield and show coupling to the α-phosphorus.

• Mass Spectrometry (ESI-MS, negative ion mode): The parent ion [M-H]⁻ should be observed at m/z corresponding to the calculated mass of C₂₀H₃₅O₇P₂⁻.

Part 5: Troubleshooting

Problem	Possible Cause	Suggested Solution
Low yield of allylic chloride (Step B)	Incomplete reaction or decomposition.	Ensure reagents are pure and dry. Maintain low temperature during addition. Avoid overheating during solvent removal.
No product formation in Step C	Inactive pyrophosphate salt (wet) or poor quality allylic chloride.	Rigorously dry the pyrophosphate salt before use. Use the allylic chloride immediately after its preparation.
Multiple products observed during purification	Rearrangement of the allylic system; hydrolysis of the product.	Ensure Step B is performed under strictly neutral/mild conditions. During workup and purification, use buffered solutions (pH ~7.5) to prevent hydrolysis.
Product is difficult to elute from the column	Product is binding too strongly.	Increase the final concentration of the salt gradient (e.g., to 1.0 M NH₄HCO₃).

Part 6: References

• Rittersdorf, W., & Cramer, F. (1967). Die Synthese von Farnesyl-pyrophosphat und Nerolidyl-pyrophosphat. Tetrahedron, 23(7), 3015-3023. [Link]

• Davisson, V. J., Woodside, A. B., Neal, T. R., & Poulter, C. D. (1986). Phosphorylation of isoprenoid alcohols. The Journal of Organic Chemistry, 51(25), 4768-4779. [Link]

• Placzek, A. T., & Gibbs, R. A. (2011). New synthetic methodology for the construction of 7-substituted farnesyl diphosphate analogs. Organic letters, 13(14), 3576–3579. [Link]

• Hahn, F. M., Hurlburt, A. P., & Poulter, C. D. (2011). Synthesis of non-natural, frame-shifted isoprenoid diphosphate analogs. Bioorganic & medicinal chemistry, 19(19), 5765–5773. [Link]

• Wikipedia contributors. (2023). Geranylgeranyl pyrophosphate. In Wikipedia, The Free Encyclopedia. [Link]

• Rodríguez-Concepción, M., & Boronat, A. (2012). Biosynthesis of isoprenoid precursors in arabidopsis. Arabidopsis book, 10, e0156. [Link]

• Vantourout, J. C., et al. (2021). Mild and Chemoselective Phosphorylation of Alcohols Using a Ψ-Reagent. Organic Letters, 23(23), 9337-9342. [Link]

• Zhang, D., & Poulter, C. D. (1993). Analysis and purification of phosphorylated isoprenoids by reversed-phase HPLC. Analytical biochemistry, 213(2), 356–361. [Link]

• Corey, E. J., & Kim, C. U. (1972). A new and highly effective method for the oxidation of primary and secondary alcohols to carbonyl compounds. Journal of the American Chemical Society, 94(21), 7586-7587. [Link]

• Knauer. (n.d.). Large scale purification of oligonucleotides with ion exchange chromatography. [Link]

• YMC Europe. (n.d.). Analysis and Purification of Oligonucleotides by Anion Exchange and Ion-Pairing Reversed Phase Chromatography. [Link]

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Application Note: Formulation and Validation of Artificial Liposomal Membranes Incorporating (Z,Z,Z)-Geranylgeraniol

Audience: Researchers, Formulation Scientists, and Drug Development Professionals Discipline: Membrane Biophysics & Synthetic Biology

Introduction & Mechanistic Rationale

In the development of biomimetic membrane systems, the incorporation of free polyprenols, such as , into artificial liposomes is a critical technique for modeling lipid-lipid interactions and the behavior of prenylated proteins[1]. Unlike its all-trans counterpart, (Z,Z,Z)-geranylgeraniol possesses an all-cis double-bond geometry[2]. As a Senior Application Scientist, I emphasize that this specific stereochemistry is not a trivial detail; the cis-geometry introduces severe steric "kinks" into the 20-carbon isoprenoid chain.

When intercalated into model membranes—such as 1,2-dielaidoyl-sn-glycero-3-phosphoethanolamine (DEPE)—these kinked isoprenoids act as potent structural modulators. They reduce the hydration of the lamellar crystalline (Lc) phase and aggressively promote the formation of non-lamellar inverted hexagonal (HII) phases. Furthermore, apolar isoprenoids tend to populate the midplane of the lipid bilayer, driving lipid phase separation and the formation of distinct membrane microdomains[3]. This structural modulation is essential for in vitro assays studying SNARE-dependent membrane fusion, where geranylgeranyl anchors are required to transduce mechanical force to the membrane[4].

Experimental Workflow

Figure 1: Workflow for (Z,Z,Z)-geranylgeraniol liposome formulation and validation.

Materials and Reagents

Component	Function / Rationale
DEPE (1,2-dielaidoyl-sn-glycero-3-phosphoethanolamine)	Primary zwitterionic phospholipid. Highly sensitive to thermotropic phase transitions.
(Z,Z,Z)-Geranylgeraniol	20-carbon all-cis isoprenoid. Acts as the membrane domain modulator[2].
Chloroform/Methanol (2:1 v/v)	Organic solvent system. Ensures complete co-solubilization of polar headgroups and apolar chains.
HEPES Hydration Buffer	10 mM HEPES, 100 mM NaCl, 1 mM EDTA, pH 7.4.
Polycarbonate Membranes	100 nm pore size for mini-extruder.

Step-by-Step Protocol: Preparation of GGOH-Doped LUVs

This methodology details the generation of Large Unilamellar Vesicles (LUVs) doped with 5-10 mol% (Z,Z,Z)-geranylgeraniol.

Step 1: Lipid Co-Solubilization Transfer DEPE and (Z,Z,Z)-geranylgeraniol (at desired molar ratios, e.g., 95:5) into a clean glass round-bottom flask using the Chloroform/Methanol (2:1 v/v) solvent.

• Causality & Expertise: The 2:1 ratio is strictly required to solvate both the highly hydrophobic GGOH isoprenoid chain and the zwitterionic lipid headgroups simultaneously, preventing premature phase separation during drying.

Step 2: Thin Film Formation Evaporate the organic solvent under a gentle, continuous stream of nitrogen gas while rotating the flask to form a thin, even lipid film. Follow this with vacuum desiccation for a minimum of 2 hours in the dark.

• Causality & Expertise: Trace organic solvents act as plasticizers, artificially lowering the lipid phase transition temperature (Tm) and destabilizing the final vesicle structure. Vacuum desiccation ensures a completely dry, homogeneous lipid-isoprenoid matrix.

Step 3: Hydration and MLV Formation Add pre-warmed HEPES buffer to the flask. Incubate the mixture at 50°C (at least 10°C above the ~38°C Tm of DEPE) for 1 hour, vortexing vigorously every 15 minutes.

• Causality & Expertise: Hydrating above the Tm ensures the DEPE lipids are in the fluid lamellar (Lα) phase. This fluidity is an absolute physical requirement for the uniform integration of the bulky GGOH molecules into the bilayer midplane[3]. The buffer's EDTA chelates trace divalent cations that could prematurely trigger PE headgroup aggregation.

Step 4: Extrusion for LUVs Pass the resulting Multilamellar Vesicle (MLV) suspension through a 100 nm polycarbonate membrane 11–15 times using a mini-extruder. The extruder block must be maintained at 50°C.

• Causality & Expertise: Unilamellarity is critical for reproducible surface-area-to-volume ratios. MLVs possess hidden inner bilayers that trap GGOH, making it inaccessible to external assay proteins. Extrusion shears these structures into LUVs, ensuring uniform distribution of the isoprenoid across the outer leaflet.

Self-Validating Quality Control (E-E-A-T)

Relying solely on theoretical input concentrations is a critical error in membrane biophysics. Every protocol must be a self-validating system. To confirm the successful incorporation of (Z,Z,Z)-geranylgeraniol, execute the following checkpoints:

• Dynamic Light Scattering (DLS): Validates Step 4. A successful extrusion must yield a Polydispersity Index (PDI) < 0.2 and a Z-average diameter of 100–120 nm. Higher PDIs indicate incomplete extrusion or vesicle fusion.

• Differential Scanning Calorimetry (DSC): Validates Steps 1 and 3. Successful GGOH intercalation will broaden the main phase transition peak of DEPE and shift the Tm downwards. If you observe a sharp Tm identical to pure DEPE (~38°C), the GGOH has phase-separated into isolated micelles, indicating a failure in the hydration or co-solubilization step.

Quantitative Data: Expected Physicochemical Properties

The following table summarizes the expected thermotropic and structural shifts in DEPE membranes upon the successful incorporation of GGOH, derived from established X-ray scattering and DSC profiles.

GGOH Concentration (mol %)	Dominant Phase (at 25°C)	Phase Transition (Lc to Lα)	Structural Impact on Membrane
0% (Control)	Lamellar Crystalline (Lc)	Sharp peak, ~38°C	Baseline stable bilayer.
5%	Lc + HII Coexistence	Broadened peak, ~35°C	Midplane disruption; microdomain formation.
10%	Inverted Hexagonal (HII)	Highly broad, <30°C	High negative curvature; lamellar destabilization.

Mechanistic Pathway of Membrane Modulation

Figure 2: Mechanistic pathway of GGOH-induced membrane curvature and protein recruitment.

References

• National Institutes of Health. "(Z,Z,Z)-geranylgeraniol | C20H34O | CID 13292465". PubChem. Available at:[Link]

• Funari, S. S., & Prades, J. "Farnesol and geranylgeraniol modulate the structural properties of phosphatidylethanolamine model membranes". Taylor & Francis. Available at:[Link]

• Salvador-Castell, M., et al. "Lipid Phase Separation Induced by the Apolar Polyisoprenoid Squalane Demonstrates Its Role in Membrane Domain Formation in Archaeal Membranes". Langmuir - ACS Publications. Available at:[Link]

• Giraudo, C. G., et al. "Close Is Not Enough: Snare-Dependent Membrane Fusion Requires an Active Mechanism That Transduces Force to Membrane Anchors". PMC - NIH. Available at:[Link]

• Bofill Verdaguer, I., et al. "The Origin of Geranylgeraniol and Farnesol". Encyclopedia MDPI. Available at:[Link]

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• 4. Close Is Not Enough: Snare-Dependent Membrane Fusion Requires an Active Mechanism That Transduces Force to Membrane Anchors - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Conjugation of (Z,Z,Z)-Geranylgeraniol to Fluorescent Probes

For Researchers, Scientists, and Drug Development Professionals

Abstract

Protein prenylation, the attachment of isoprenoid lipids such as geranylgeraniol, is a critical post-translational modification that governs the subcellular localization and function of numerous proteins involved in key signaling pathways. The ability to visualize and track geranylgeranylated proteins is paramount for understanding their roles in health and disease, and for the development of novel therapeutics. This document provides a detailed guide for the conjugation of (Z,Z,Z)-geranylgeraniol (GGGOH) to fluorescent probes, enabling the investigation of protein prenylation. We will primarily focus on a robust and versatile two-step bioorthogonal chemistry strategy, while also discussing alternative approaches. This guide is intended to provide both the conceptual framework and practical, step-by-step protocols for researchers in cell biology, biochemistry, and drug discovery.

Introduction: The Significance of Tracking Geranylgeranylated Proteins

Geranylgeranylation is a vital lipid modification that anchors proteins to cellular membranes, facilitating their interaction with downstream effectors. This process is particularly crucial for small GTPases of the Rab and Rho families, which are central regulators of vesicular transport, cell polarity, and cytoskeletal dynamics. Dysregulation of protein geranylgeranylation has been implicated in a variety of human diseases, including cancer and inflammatory disorders, making the enzymes of this pathway attractive therapeutic targets.[1][2]

To dissect the intricate roles of geranylgeranylated proteins, it is essential to have tools that allow for their specific and sensitive detection in complex biological systems. Fluorescently labeling these proteins provides a powerful means to study their localization, trafficking, and interactions in real-time within living cells.[2] This guide will detail the chemical strategies and protocols for achieving this, with a focus on methods that ensure specificity and minimize perturbation of the biological system.

Strategic Approaches for Fluorescently Labeling Geranylgeraniol

There are several strategies to achieve the fluorescent labeling of geranylgeranylated proteins. The choice of method depends on the specific experimental goals, available resources, and the biological system under investigation.

2.1. The Bioorthogonal "Click Chemistry" Approach: A Two-Step Labeling Strategy

This is currently the most versatile and widely adopted method for labeling prenylated proteins.[3][4][5][6] It involves a two-step process that decouples the metabolic incorporation of the isoprenoid analog from the fluorescent labeling event. This modularity offers significant flexibility and reduces the risk of cellular toxicity associated with large fluorescent molecules.[4]

The core principle is to introduce a geranylgeraniol analog bearing a small, inert, and bioorthogonal functional group (e.g., a terminal alkyne or an azide) into the biological system.[7][8] This analog is then processed by the cellular machinery and attached to proteins by geranylgeranyltransferases. In the second step, a fluorescent probe carrying the complementary bioorthogonal handle is introduced, which then selectively and covalently "clicks" onto the modified protein.[9][10]

Workflow for Bioorthogonal Labeling of Geranylgeranylated Proteins

Figure 1. A schematic overview of the bioorthogonal labeling workflow.

2.2. Direct Conjugation of Fluorophores to Geranylgeraniol Analogs

This approach involves the synthesis of geranylgeraniol or its pyrophosphate analog with a fluorescent dye directly attached.[1][11][12][13] These fluorescent isoprenoids can then be used in in vitro enzymatic assays or introduced into cells. While this method is more direct, the presence of a bulky fluorophore on the isoprenoid substrate can sometimes hinder its recognition and processing by prenyltransferases.[4]

2.3. Intrinsically Fluorescent Geranylgeraniol Analogs

A more elegant but less common approach is the use of geranylgeraniol analogs that are inherently fluorescent.[14][15] For example, an all-trans-ΔΔGGOH has been synthesized which exhibits blue fluorescence.[14][15] This method eliminates the need for a separate fluorescent probe but may be limited by the photophysical properties of the intrinsic fluorophore and the complexity of its synthesis.

Detailed Protocol: Bioorthogonal Labeling of Geranylgeranylated Proteins using YnGG

This protocol details the use of an alkyne-modified geranylgeraniol analog (YnGG) for the metabolic labeling of proteins, followed by a copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) reaction to attach a fluorescent probe.[7]

3.1. Materials and Reagents

Reagent	Supplier	Purpose
(Z,Z,Z)-Geranylgeraniol, alkyne-terminated (YnGG)	Commercially available or custom synthesis	Bioorthogonal isoprenoid analog
Azide-functionalized fluorescent probe (e.g., Azide-TAMRA, Azide-Alexa Fluor 488)	Various	For click chemistry ligation
Copper(II) Sulfate (CuSO4)	Standard chemical supplier	Catalyst for CuAAC
Tris(2-carboxyethyl)phosphine (TCEP)	Standard chemical supplier	Reducing agent for Cu(I) generation
Tris[(1-benzyl-1H-1,2,3-triazol-4-yl)methyl]amine (TBTA)	Standard chemical supplier	Ligand to stabilize Cu(I)
Mammalian cell line of interest (e.g., HeLa, HEK293)	ATCC or equivalent	Biological system for labeling
Cell culture medium and supplements	Standard cell culture supplier	For cell maintenance
Protease inhibitor cocktail	Standard biochemical supplier	To prevent protein degradation
Lysis buffer (e.g., RIPA buffer)	Standard biochemical supplier	For cell lysis
SDS-PAGE reagents	Standard biochemical supplier	For protein separation

3.2. Step-by-Step Experimental Procedure

Part A: Metabolic Labeling of Cells with YnGG

• Cell Seeding: Plate your mammalian cells of choice in a suitable format (e.g., 6-well plate, 10 cm dish) and allow them to adhere and reach approximately 70-80% confluency.

• Preparation of YnGG Stock Solution: Prepare a 10 mM stock solution of YnGG in sterile DMSO.

• Metabolic Labeling: Dilute the YnGG stock solution directly into the cell culture medium to a final concentration of 10-50 µM. The optimal concentration should be determined empirically for your specific cell line and experimental conditions.

• Incubation: Incubate the cells with the YnGG-containing medium for 16-24 hours at 37°C in a CO2 incubator. This allows for cellular uptake and enzymatic incorporation of the alkyne-modified geranylgeranyl group onto target proteins.

• Cell Lysis: After incubation, wash the cells twice with ice-cold PBS to remove excess YnGG. Lyse the cells in a suitable lysis buffer supplemented with a protease inhibitor cocktail.

• Protein Quantification: Determine the protein concentration of the cell lysate using a standard protein assay (e.g., BCA assay).

Part B: Fluorescent Labeling via Click Chemistry (CuAAC)

• Preparation of Click Chemistry Reagents:

  • Azide-Fluorophore: Prepare a 10 mM stock solution in DMSO.

  • CuSO4: Prepare a 50 mM stock solution in deionized water.

  • TCEP: Prepare a 50 mM stock solution in deionized water (prepare fresh).

  • TBTA: Prepare a 10 mM stock solution in DMSO.

• Click Reaction Setup: In a microcentrifuge tube, combine the following components in the order listed:

  • Cell lysate (containing 20-50 µg of protein)

  • Azide-fluorophore (final concentration 100 µM)

  • TCEP (final concentration 1 mM)

  • TBTA (final concentration 100 µM)

  • CuSO4 (final concentration 1 mM)

  • Adjust the final volume with PBS or lysis buffer.

• Incubation: Incubate the reaction mixture for 1 hour at room temperature with gentle shaking, protected from light.

• Sample Preparation for Analysis: After the incubation, the samples are ready for downstream analysis. For in-gel fluorescence scanning, add SDS-PAGE sample buffer, boil for 5 minutes, and proceed with electrophoresis.

3.3. Analysis of Labeled Proteins

• In-Gel Fluorescence Scanning: Separate the labeled proteins by SDS-PAGE. Visualize the fluorescently labeled proteins directly in the gel using a fluorescence gel scanner with the appropriate excitation and emission wavelengths for your chosen fluorophore.[8]

• Fluorescence Microscopy: For imaging in fixed cells, after metabolic labeling, fix and permeabilize the cells before performing the click chemistry reaction. This allows for the visualization of the subcellular localization of geranylgeranylated proteins.

• Proteomic Identification: The alkyne handle can also be used to click on an azide-biotin tag for subsequent enrichment of labeled proteins on streptavidin beads, followed by identification using mass spectrometry.

Chemical Reaction for CuAAC

Figure 2. The Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC) reaction.

Considerations for Experimental Design and Validation

• Toxicity: Always assess the potential cytotoxicity of the isoprenoid analog and the click chemistry reagents at the concentrations used.

• Controls: Include appropriate negative controls, such as cells not treated with YnGG or lysates where the copper catalyst is omitted from the click reaction, to ensure the specificity of the labeling.

• Competition Experiments: To confirm that the labeling is dependent on enzymatic prenylation, perform competition experiments by co-incubating the cells with YnGG and an excess of the natural substrate, geranylgeraniol (GGOH).[7] A reduction in fluorescent signal would indicate specific enzymatic incorporation.

• Choice of Fluorophore: The selection of the fluorescent probe should be based on the intended application and the available detection instrumentation. Consider factors such as brightness, photostability, and spectral properties.

Conclusion

The ability to fluorescently label geranylgeranylated proteins is a powerful tool for cell biologists and drug discovery scientists. The bioorthogonal click chemistry approach, in particular, offers a robust and versatile method for achieving specific and sensitive detection of these important post-translational modifications. By following the protocols and considering the experimental design principles outlined in this guide, researchers can effectively visualize and study the complex biology of protein prenylation.

References

• Dursina, B., Reents, R., & Goody, R. S. (2007). Synthesis of a fluorescent analogue of geranylgeranyl pyrophosphate and its use in a high-throughput fluorometric assay for Rab geranylgeranyltransferase. Nature Protocols, 2(11), 2704–2711. [Link]

• DeGraw, A. J., & Distefano, M. D. (2012). Synthetic Isoprenoid Analogues for the Study of Prenylated Proteins: Fluorescent Imaging and Proteomic Applications. Current protocols in chemical biology, 4(4), 273–293. [Link]

• Wiemer, A. J., Shvartsman, M., & Wiemer, D. F. (2007). Synthesis of fluorescently tagged isoprenoid bisphosphonates that inhibit protein geranylgeranylation. Bioorganic & medicinal chemistry, 15(5), 1939–1948. [Link]

• Troutman, J. M., Roberts, M. J., & Andres, D. A. (2002). Didehydrogeranylgeranyl (ΔΔGG): A Fluorescent Probe for Protein Prenylation. Journal of the American Chemical Society, 124(1), 10–11. [Link]

• Best, M. D. (2011). Exploiting Bioorthogonal Chemistry to Elucidate Protein–Lipid Binding Interactions and Other Biological Roles of Phospholipids. Accounts of Chemical Research, 44(8), 686–698. [Link]

• Chidella, S., & Gubbens, J. (2022). Photoreactive bioorthogonal lipid probes and their applications in mammalian biology. Essays in Biochemistry, 66(6), 721–733. [Link]

• Yao, J. Z., & Uttamchandani, M. (2015). Development of Bioorthogonal Reactions and Their Applications in Bioconjugation. Molecules, 20(2), 2437–2464. [Link]

• Charron, G., & Hang, H. C. (2011). Bioorthogonal Chemical Reporters for Analyzing Protein Lipidation and Lipid Trafficking. Accounts of Chemical Research, 44(8), 659–669. [Link]

• Kim, M., Kleckley, T. S., Wiemer, A. J., Holstein, S. A., Hohl, R. J., & Wiemer, D. F. (2004). Synthesis and Activity of Fluorescent Isoprenoid Pyrophosphate Analogues. The Journal of Organic Chemistry, 69(24), 8186–8193. [Link]

• Song, W., & Yu, Z. (2011). A Bioorthogonal Chemistry Strategy for Probing Protein Lipidation in Live Cells. Chemical communications (Cambridge, England), 47(34), 9603–9605. [Link]

• Duckworth, B. P., Zhang, Z., Hosokawa, A., & Distefano, M. D. (2019). Dual Chemical Probes Enable Quantitative System-Wide Analysis of Protein Prenylation and Prenylation Dynamics. Cell chemical biology, 26(4), 579–592.e8. [Link]

• Casey, P. J., & Seabra, M. C. (2001). Chemical Probes of Protein Prenylation. Journal of the American Chemical Society, 123(50), 12624-12625. [Link]

• Kim, M., Kleckley, T. S., Wiemer, A. J., Holstein, S. A., Hohl, R. J., & Wiemer, D. F. (2004). Synthesis and activity of fluorescent isoprenoid pyrophosphate analogues. The Journal of organic chemistry, 69(24), 8186–8193. [Link]

• Duckworth, B. P., & Distefano, M. D. (2018). Metabolic Labeling of Prenylated Proteins Using Alkyne-Modified Isoprenoid Analogues. Current protocols in chemical biology, 10(3), e49. [Link]

• Jena Bioscience. (n.d.). Protein Prenylation: Lipid Donors. Retrieved March 21, 2026, from [Link]

• Daskalaki, E., & Gkeka, P. (2021). Alkaloids and Isoprenoids Modification by Copper(I)-Catalyzed Huisgen 1,3-Dipolar Cycloaddition (Click Chemistry): Toward New Functions and Molecular Architectures. Chemical Reviews, 121(23), 14347–14416. [Link]

• Parker, C. G., & Pratt, M. R. (2020). Click Chemistry in Proteomic Investigations. Cell, 180(4), 605–605.e1. [Link]

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• 2. Synthetic Isoprenoid Analogues for the Study of Prenylated Proteins: Fluorescent Imaging and Proteomic Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Photoreactive bioorthogonal lipid probes and their applications in mammalian biology - RSC Chemical Biology (RSC Publishing) DOI:10.1039/D2CB00174H [pubs.rsc.org]
• 5. Development of Bioorthogonal Reactions and Their Applications in Bioconjugation | MDPI [mdpi.com]
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• 7. Dual Chemical Probes Enable Quantitative System-Wide Analysis of Protein Prenylation and Prenylation Dynamics - PMC [pmc.ncbi.nlm.nih.gov]
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Technical Notes & Optimization

Technical Support Center: Advanced HPLC Isolation of (Z,Z,Z)-Geranylgeraniol

Welcome to the Application Support Center. As a Senior Application Scientist, I have designed this resource to address the complex chromatographic challenges associated with isolating the (Z,Z,Z) stereoisomer of geranylgeraniol (GGOH).

Separating geometric isomers of highly lipophilic, 20-carbon isoprenoids requires moving beyond standard reversed-phase methodologies. This guide provides the mechanistic causality behind solvent selection, self-validating protocols, and troubleshooting logic to ensure high-purity isolation of (Z,Z,Z)-GGOH for your downstream drug development and metabolic engineering workflows.

Core Principles: The Causality of Isomer Separation

Geranylgeraniol ( C20​H34​O ) contains four double bonds, allowing for multiple geometric configurations. While the all-trans (E,E,E) isomer is the most biologically abundant, isolating the all-cis (Z,Z,Z) isomer is critical for specific pathway elucidations and synthetic applications 1.

Why standard C18 columns fail: Standard C18 alkyl chains lack the structural rigidity and depth to differentiate the spatial footprint of the "bent" (Z,Z,Z) isomer from the "linear" (E,E,E) isomer. Furthermore, using highly aqueous mobile phases forces the highly lipophilic GGOH chain into a "hydrophobic collapse," masking its geometric nuances.

The Silver-Ion (Ag-HPLC) Advantage: In silver-ion chromatography, separation is driven by the reversible formation of charge-transfer complexes between the stationary phase Ag+ ions and the π -electrons of the analyte's double bonds. The (Z)-double bond (cis) configuration creates a bend in the alkyl chain that physically exposes the π -electron cloud, allowing for strong coordination with silver ions. Conversely, the (E)-double bond (trans) configuration results in a linear chain where steric hindrance obstructs the Ag+ interaction 2. Consequently, the (Z,Z,Z)-isomer forms a much stronger complex and is retained significantly longer than the (E,E,E)-isomer.

Step-by-Step Methodology: Two-Dimensional HPLC Workflow

To achieve >99% purity of (Z,Z,Z)-GGOH from a crude isoprenoid extract, a two-dimensional approach is required: Non-Aqueous Reversed-Phase (NARP) HPLC for bulk cleanup, followed by Ag-HPLC for geometric resolution.

Workflow for two-dimensional HPLC isolation of GGOH isomers.

Protocol 1: Bulk Isoprenoid Cleanup (1st Dimension NARP-HPLC)

Objective: Isolate the total GGOH pool from squalene, sterols, and polar metabolites.

• Column Preparation: Install a polymeric C30 column (e.g., 250 × 4.6 mm, 5 µm). Thermostat the column compartment strictly to 40 °C to maintain solvent viscosity and mass transfer kinetics 3.

• Solvent System: Prepare a pre-mixed mobile phase of Methanol:Acetonitrile (60:40, v/v). Do not use water, as it induces hydrophobic collapse of the C20 chain.

• Chromatography: Run isocratically at a flow rate of 0.8 mL/min. Monitor UV absorbance at 210 nm.

• Self-Validation Step: Inject a mixed standard of squalene and GGOH. The system is valid for preparative collection only if the GGOH peak exhibits a tailing factor ( Tf​ ) < 1.2.

• Collection: Collect the unified GGOH peak (containing all E/Z isomers) and evaporate the solvent under a gentle stream of nitrogen. Reconstitute in dry hexane.

Protocol 2: Geometric Isomer Resolution (2nd Dimension Ag-HPLC)

Objective: Separate the (Z,Z,Z) isomer from the (E,E,E) and mixed isomers.

• Column Preparation: Install a silver-ion impregnated silica column (e.g., ChromSpher 5 Lipids, 250 × 4.6 mm).

• Solvent System: Prepare a mobile phase of Hexane:Acetonitrile (99.9:0.1, v/v). The trace acetonitrile acts as a weak π -electron competitor to tune the retention time of the strongly bound (Z,Z,Z) isomer.

• Chromatography: Run isocratically at 1.0 mL/min. Monitor UV absorbance at 210 nm.

• Self-Validation Step: Inject a synthetic isomeric mixture of tetraenes (e.g., farnesyl acetone isomers). The system is valid only if the resolution ( Rs​ ) between the all-trans and the nearest cis-containing isomer is ≥1.5 4.

• Collection: The (E,E,E)-isomer will elute first. Collect the late-eluting peak, which corresponds to the strongly coordinated (Z,Z,Z)-isomer.

Troubleshooting Guide & FAQs

Troubleshooting logic tree for resolving GGOH co-elution issues.

Q: My (Z,Z,Z)-GGOH peak is excessively broad and tailing on the Ag-HPLC column. How do I sharpen it? A: Causality: Broad peaks in Ag-HPLC indicate that the charge-transfer complex between the (Z)-double bonds and the silver ions is too stable, leading to slow mass transfer kinetics. Solution: Increase the concentration of the polar modifier. Shift from 0.1% to 0.25% Acetonitrile (or Isopropanol) in Hexane. The modifier competitively binds to the silver ions, accelerating the release of the (Z,Z,Z) isomer and sharpening the peak without destroying the geometric selectivity.

Q: Why am I seeing baseline drift and poor reproducibility in my NARP C30 method? A: Causality: Non-aqueous systems (like 100% Methanol/Acetonitrile) are highly susceptible to temperature-dependent viscosity changes. Furthermore, mixing pure organic solvents via pump proportioning valves can cause outgassing and micro-bubbles. Solution: Ensure the column compartment is strictly thermostatted to 40 °C 3. Always pre-mix and degas your NARP solvents in a single reservoir prior to the run.

Q: Can I use a standard Normal Phase (Bare Silica) column to separate these isomers? A: Causality: No. Bare silica separates molecules based on polar headgroup interactions (hydrogen bonding with silanols). Because both (E,E,E) and (Z,Z,Z) isomers possess the exact same terminal hydroxyl group, their polar interactions are identical. You will observe complete co-elution. You must exploit the differences in the hydrophobic chain shape (C30) or π -electron accessibility (Ag-HPLC).

Quantitative Data: Solvent System Comparison

The following table summarizes the expected performance of various chromatographic modalities for the isolation of GGOH geometric isomers.

Chromatographic Modality	Stationary Phase	Optimal Solvent System	Elution Order	Isomer Resolution ( Rs​ )	Primary Separation Mechanism
Standard RP-HPLC	Monomeric C18	MeOH / Water (90:10)	Co-elution	< 0.8	Hydrophobic partitioning
NARP RP-HPLC	Polymeric C30	MeOH / ACN (60:40)	(Z,Z,Z) then (E,E,E)	1.1 - 1.3	Shape selectivity & Hydrophobicity
Normal Phase	Bare Silica	Hexane / EtOAc (90:10)	Co-elution	< 0.5	Polar headgroup interaction
Ag-HPLC	Ag+ impregnated	Hexane / ACN (99.9:0.1)	(E,E,E) then (Z,Z,Z)	> 2.0	π -electron complexation

Note: Rs​≥1.5 is required for baseline resolution suitable for preparative fraction collection.

References

• Identification of Geranylgeranyl-Modified Proteins in HeLa Cells Source: PubMed Central (PMC) / NIH URL:[Link]

• Enhancing Geranylgeraniol Production by Metabolic Engineering and Utilization of Isoprenol as a Substrate in Saccharomyces cerevisiae Source: Journal of Agricultural and Food Chemistry - ACS Publications URL:[Link]

• Silver Ion Chromatography and Lipids, Part 3 Source: American Oil Chemists' Society (AOCS) URL:[Link]

• (Z,Z,Z)-geranylgeraniol | C20H34O | CID 13292465 Source: PubChem - NIH URL:[Link]

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• 4. Identification of Geranylgeranyl-Modified Proteins in HeLa Cells - PMC [pmc.ncbi.nlm.nih.gov]

optimizing storage conditions to maintain (Z,Z,Z)-geranylgeraniol stereochemical purity

Welcome to the Technical Support Center for Polyisoprenol Handling. As a Senior Application Scientist, I have designed this guide to address the specific vulnerabilities of (Z,Z,Z)-geranylgeraniol (cis,cis,cis-geranylgeraniol).

Unlike its ubiquitous counterpart, (E,E,E)-geranylgeraniol, the all-Z isomer is thermodynamically unstable due to severe steric hindrance between the alkyl chain and the methyl groups across the cis double bonds[1]. Because of this built-in molecular tension, the compound is highly susceptible to stereoisomerization, autoxidation, and thermal degradation[2].

This guide provides the mechanistic causality behind these degradation pathways and establishes a self-validating protocol for cryogenic storage.

Section 1: The Mechanistic Causes of Degradation

To optimize storage, we must first understand the two primary modes of degradation that compromise the stereochemical purity of (Z,Z,Z)-geranylgeraniol:

1. Acid-Catalyzed Stereoisomerization The allylic hydroxyl group of geranylgeraniol is highly sensitive to trace acids[3]. Even mildly acidic environments (such as the trace HCl formed in aging chloroform) will protonate the hydroxyl group. The subsequent loss of water generates a resonance-stabilized allylic carbocation. This intermediate allows free rotation around the C-C bond, relieving steric strain and irreversibly trapping the molecule in the thermodynamically favored (E,E,E) configuration.

Mechanistic pathway of acid-catalyzed stereoisomerization of (Z,Z,Z)-geranylgeraniol.

2. Autoxidation and Thermo-Oxidation Polyisoprenols possess multiple allylic hydrogens. In the presence of ambient oxygen and thermal energy, molecular oxygen (a diradical) abstracts an allylic hydrogen, initiating a radical chain reaction[2]. This leads to the formation of hydroperoxides, which subsequently decompose into conjugated aldehydes and ketones, destroying the carbon backbone and turning the colorless oil yellow[2].

Section 2: Troubleshooting Guide & FAQs

Q1: I stored my (Z,Z,Z)-geranylgeraniol at -20°C in chloroform, but after 3 months, 1H-NMR shows ~15% (E,E,E)-geranylgeraniol. Why did it isomerize in the freezer? Causality: The degradation is solvent-mediated. Standard chloroform (CHCl₃) undergoes photodecomposition over time to produce phosgene and trace hydrochloric acid (HCl). Even at -20°C, this trace acid is sufficient to catalyze the formation of the allylic carbocation (as shown in the diagram above), leading to rapid E/Z isomerization. Solution: Never store stereochemically fragile allylic alcohols in halogenated solvents. Store the compound neat (as an oil) or in a rigorously dried, acid-free, non-polar solvent like anhydrous hexane or toluene.

Q2: My sample has turned from a colorless oil to a yellowish tint. Is it still usable for biological assays? Causality: A yellow tint is the macroscopic symptom of autoxidation[2]. The color arises from the extended conjugation of aldehydes and ketones formed when allylic hydroperoxides decompose. Solution: No, it is not usable. The presence of these oxidation products will introduce massive artifacts into biological assays or downstream syntheses. You must re-purify the compound via silica gel flash chromatography (using a highly non-polar solvent system) and verify the fractions via GC-FID before proceeding.

Q3: How should I remove the transfer solvent without degrading the compound? Causality: Rotary evaporation introduces heat and potential oxygen exposure, both of which accelerate thermo-oxidation[2]. Solution: Use a gentle stream of high-purity Argon gas at room temperature or below[4]. Argon is heavier than Nitrogen and effectively blankets the oil, displacing oxygen while facilitating solvent evaporation without thermal stress.

Section 3: Quantitative Optimization Data

The following table summarizes the causal impact of various storage parameters on the half-life and stereochemical purity of (Z,Z,Z)-geranylgeraniol.

Storage Parameter	Sub-optimal Condition	Optimized Condition	Mechanistic Consequence of Sub-optimal Condition
Temperature	Room Temp (20-25°C)	Cryogenic (-80°C)	Thermal energy overcomes the activation barrier for C-C bond rotation and accelerates radical autoxidation[2].
Atmosphere	Ambient Air (O₂ present)	Inert Gas (Argon/N₂)	O₂ diradicals abstract allylic hydrogens, forming hydroperoxides that cleave the isoprenoid backbone[2].
Light Exposure	Clear Glass / Ambient Light	Amber Glass / Dark	Actinic light induces photoisomerization of the pi-bonds, flipping Z-bonds to E-bonds.
Solvent	Chloroform (CHCl₃)	Neat, or Dry Hexane	CHCl₃ degrades into trace HCl, which protonates the allylic alcohol and catalyzes rapid isomerization.

Section 4: Self-Validating Standard Operating Procedure (SOP)

To ensure absolute trustworthiness in your experimental data, the storage protocol itself must be a self-validating system. This means purity is empirically proven both before it goes into storage and immediately before it is used in an experiment.

Phase 1: Pre-Storage Validation & Aliquoting

• Baseline Verification: Upon receipt or synthesis, dissolve a 1 µL micro-aliquot in CDCl₃ (stabilized with Amylene, not unstabilized) and run a 1H-NMR to confirm >98% (Z,Z,Z) stereopurity. Look specifically for the absence of the distinct (E)-methyl signals.

• Inert Transfer: Transfer the bulk vial into a glove box purged with high-purity Argon[4].

• Aliquoting: Divide the bulk oil into single-use aliquots in amber glass vials. Causality: Single-use aliquots prevent the repeated freeze-thaw cycles and oxygen exposure that occur when drawing from a single master stock.

• Solvent Removal: If the compound is in a transfer solvent, evaporate it to dryness using a gentle stream of Argon[4].

• Sealing: Cap the vials tightly with PTFE-lined caps (PTFE prevents plasticizer leaching) and wrap the caps in Parafilm.

• Cryo-Storage: Transfer the sealed vials immediately to a -80°C freezer[4].

Phase 2: Post-Storage Validation (Point of Use) 7. Thawing: Remove a single aliquot from the -80°C freezer and allow it to equilibrate to room temperature before opening the cap. Causality: Opening a cold vial causes atmospheric moisture to condense inside, introducing water that can ruin anhydrous reactions. 8. Final Verification: Run a rapid GC-FID on a fraction of the aliquot to validate that the stereochemical purity remains >98% prior to injecting the compound into your main experimental workflow.

Step-by-step self-validating workflow for the aliquoting and cryogenic storage of polyisoprenols.

References

• PubChem: (Z,Z,Z)-geranylgeraniol | C20H34O | CID 13292465 National Institutes of Health (NIH)[Link]

• Double Bond Stereochemistry Influences the Susceptibility of Short-Chain Isoprenoids and Polyprenols to Decomposition by Thermo-Oxidation National Center for Biotechnology Information (PMC)[Link]

• Highly efficient redox isomerization of allylic alcohols at ambient temperature catalyzed by novel ruthenium-cyclopentadienyl complexes--new insight into the mechanism PubMed (NIH)[Link]

• Reprogramming the cyclization of the sesquiterpene synthase BcBOT2 using 2,3Z-configured FPP derivatives DOI / Organic & Biomolecular Chemistry[Link]

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• 1. (Z,Z,Z)-geranylgeraniol | C20H34O | CID 13292465 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Double Bond Stereochemistry Influences the Susceptibility of Short-Chain Isoprenoids and Polyprenols to Decomposition by Thermo-Oxidation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]

resolving co-elution issues of geranylgeraniol isomers in chromatography

Technical Support Center: Geranylgeraniol Isomer Analysis

A Guide to Resolving Co-elution in Chromatographic Separations

Welcome to the technical support center for resolving the co-elution of geranylgeraniol isomers. This guide is designed for researchers, scientists, and drug development professionals who encounter challenges in separating these structurally similar compounds. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying scientific reasoning to empower you to make informed decisions in your method development.

Geranylgeraniol (GGOH) is a C20 isoprenoid alcohol, a key intermediate in the biosynthesis of vitamins, hormones, and other diterpenes.[1][2][3] It exists as several geometric isomers due to the four double bonds in its structure, with the all-trans or (2E,6E,10E)-isomer being the most common.[1][4] The subtle differences in the spatial arrangement of these isomers lead to very similar physicochemical properties, making their chromatographic separation a significant challenge. Co-elution, where two or more compounds exit the chromatography column at the same time, is a frequent obstacle, compromising accurate identification and quantification.[5]

This guide provides a series of troubleshooting steps and frequently asked questions (FAQs) to diagnose and resolve these complex separation issues.

Part 1: Diagnosing the Co-elution Problem

Before you can fix a co-elution issue, you must be certain you have one. Perfectly co-eluting peaks can appear as a single, symmetrical peak, hiding the underlying complexity.

FAQ 1: My chromatogram shows a single, sharp peak for geranylgeraniol. How can I be sure it's pure and not multiple co-eluting isomers?

This is a critical first step. A visually "pure" peak is not a guarantee of purity.

• Look for Subtle Asymmetries: The first sign of a problem is often a subtle distortion in peak shape. Look for a "shoulder" on the peak or slight tailing that is not typical for your system. A shoulder is a sudden discontinuity, which may indicate two peaks eluting almost simultaneously.[5]

• Leverage Your Detector: Modern detectors are invaluable for assessing peak purity.

  • Diode Array Detector (DAD/PDA) in HPLC: A DAD collects multiple UV-Vis spectra across the entire peak. If all the spectra are identical, the peak is likely pure. If the spectra differ from the upslope to the downslope, the system will flag the peak as impure, indicating co-elution.[5]

  • Mass Spectrometry (MS) in GC or LC: An MS detector provides the most definitive evidence. By examining the mass spectra across the peak, you can determine if more than one component is present. Even isomers with the same mass may have slightly different fragmentation patterns or, more simply, will cause the ion ratios to change across the peak if they are not perfectly resolved.

Workflow for Diagnosing Co-elution

Caption: A decision tree for diagnosing co-elution issues.

Part 2: Troubleshooting in Gas Chromatography (GC)

GC is a powerful tool for analyzing volatile terpenes like geranylgeraniol. When isomers co-elute, method parameters must be systematically optimized.

FAQ 2: My geranylgeraniol isomers are co-eluting on a standard DB-5MS column. What is the first parameter I should adjust?

The first and often most impactful parameter to adjust is the oven temperature program.[6] Temperature directly affects analyte vapor pressure and, therefore, its retention and selectivity.[7]

• Causality: A 30°C increase in oven temperature can reduce retention time by half.[7] Slower temperature ramps increase the time analytes spend interacting with the stationary phase, providing more opportunities for separation between closely related isomers.

• Actionable Advice:

  • Lower the Initial Temperature: Start with an initial oven temperature about 20°C below the boiling point of your solvent (for splitless injection).[7]

  • Slow Down the Ramp Rate: If your current ramp rate is 10°C/min, try reducing it to 5°C/min or even 2-3°C/min.[8][9] This is especially effective for resolving complex mixtures of terpenes.[10]

  • Introduce Isothermal Holds: Add a short isothermal hold (1-2 minutes) at a temperature where the isomers are beginning to separate to improve resolution.

Table 1: Example GC Temperature Programs for Terpene Isomer Separation

Parameter	Aggressive (Fast) Program	Optimized (Resolution-Focused) Program
Initial Temp	100°C	70°C, hold 2 min
Ramp 1	25°C/min to 250°C	3°C/min to 85°C
Ramp 2	-	2°C/min to 165°C, hold 1 min
Ramp 3	-	30°C/min to 250°C, hold 20 min
Rationale	Rapid screening	Enhanced separation of early-eluting isomers
Reference	General Practice	Based on[8]

FAQ 3: Changing the temperature program didn't work. Should I change my GC column?

Yes. If temperature optimization is insufficient, the stationary phase chemistry is the next logical step. Selectivity is paramount for isomer separation.

• Causality: Separation is based on the differential partitioning of analytes between the mobile phase (carrier gas) and the stationary phase. Isomers with very similar boiling points require a stationary phase that can interact differently with their subtle structural variations.

• Actionable Advice:

  • Increase Polarity: If you are using a non-polar DB-1MS or a low-polarity DB-5MS column, consider a mid-polarity column (e.g., with a higher percentage of phenyl substitution) or a wax-type column.

  • Use a Chiral Column: For separating enantiomers (chiral isomers), a chiral stationary phase is mandatory. Derivatized cyclodextrin-based columns (e.g., beta- or gamma-cyclodextrin phases) are highly effective for this purpose.[11][12]

  • Consider Liquid Crystal Phases: For difficult positional or geometric isomers, liquid crystalline stationary phases can provide unique selectivity based on the molecule's length-to-breadth ratio (molecular shape).[13]

FAQ 4: Can sample preparation help my GC separation?

Absolutely. Derivatization is a chemical modification technique used to improve a compound's chromatographic properties.[14][15]

• Causality: The polar hydroxyl (-OH) group on geranylgeraniol can interact with active sites in the GC system, leading to peak tailing. Converting this group to a less polar derivative, such as a trimethylsilyl (TMS) ether, reduces these interactions, improving peak shape and potentially altering selectivity enough to resolve co-eluting isomers.

• Actionable Advice: Use a silylating agent like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) or N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) to convert the alcohol to a TMS ether before injection. This can dramatically improve peak symmetry and may shift retention times to achieve separation.

Part 3: Troubleshooting in High-Performance Liquid Chromatography (HPLC)

HPLC is another common technique for terpene analysis. Its strength lies in the wide variety of stationary and mobile phase combinations available.

FAQ 5: I am using a standard C18 column with a water/acetonitrile gradient, and my isomers are co-eluting. What should I try first?

Your first step should be to modify the mobile phase, as this is the easiest and often most effective way to influence selectivity in reversed-phase HPLC.[16]

• Causality: Selectivity in HPLC is governed by the complex interactions between the analyte, the stationary phase, and the mobile phase. Changing the organic modifier or using a ternary mixture alters these interactions in ways that can be exploited to separate similar compounds.[16]

• Actionable Advice:

  • Switch the Organic Modifier: If you are using acetonitrile (ACN), switch to methanol (MeOH), or vice versa. ACN and MeOH have different properties and will interact differently with your analytes, often changing the elution order.

  • Create a Ternary Mobile Phase: Try a blended organic mobile phase, such as 50:50 ACN:MeOH. This can provide unique selectivity that neither solvent can achieve alone.[17]

  • Adjust Mobile Phase Additives: Adding a buffer or an additive like formic acid or ammonium formate can influence the ionization state of any acidic or basic functional groups and improve peak shape.[17]

Table 2: Mobile Phase Strategies for HPLC Isomer Separation

Strategy	Mobile Phase A	Mobile Phase B	Rationale	Reference
Standard	Water + 0.1% Formic Acid	Acetonitrile + 0.1% Formic Acid	Good starting point for many compounds.	General
Modifier Swap	Water + 0.1% Formic Acid	Methanol + 0.1% Formic Acid	Methanol offers different hydrogen bonding capabilities, altering selectivity.	[18]
Ternary Blend	Water + 0.1% Formic Acid	50:50 Acetonitrile:Methanol	Accesses unique selectivity not available with binary systems.	[17]
Ionic Strength	Water + 7.5 mM Ammonium Formate	Acetonitrile	Adjusts retention of ionizable compounds, can resolve difficult pairs.	[17]

FAQ 6: Mobile phase changes are not enough. What kind of HPLC column should I try next?

If mobile phase optimization fails, a different stationary phase is needed. A standard C18 is not always the best choice for isomer separations.

• Causality: The shape and chemistry of the stationary phase dictate its interaction with the analytes. Isomers require stationary phases that can recognize subtle differences in their structure.

• Actionable Advice:

  • Change Stationary Phase Chemistry: Move away from a standard C18. A phenyl-hexyl phase offers pi-pi interactions, which can be very effective for compounds with double bonds. A longer chain C30 column can provide enhanced shape selectivity for long-chain isomers like tocopherols, a similar class of compounds.[19]

  • Use a Chiral Stationary Phase (CSP): As with GC, if you are separating enantiomers, a CSP is essential. Polysaccharide-based columns (e.g., cellulose or amylose derivatives) are widely used and highly effective.[20][21] These columns can also sometimes resolve positional isomers.[22]

Workflow for HPLC Method Development

Caption: A workflow for systematic HPLC method development.

Part 4: Advanced Separation Techniques

When conventional GC and HPLC methods are insufficient, more advanced techniques can provide the necessary resolving power.

FAQ 7: I've exhausted my options in GC and HPLC. What other technologies can separate difficult isomers?

Supercritical Fluid Chromatography (SFC) is an excellent alternative that bridges the gap between GC and LC.[23]

• Causality: SFC uses a supercritical fluid, typically carbon dioxide (CO2), as the main mobile phase.[24] Supercritical CO2 has low viscosity and high diffusivity, which leads to high efficiency and fast separations.[23] By adding small amounts of a co-solvent (like methanol), the polarity can be finely tuned, providing unique selectivity for isomers.[25]

• Actionable Advice: SFC is particularly well-suited for separating non-polar to moderately polar compounds, including terpenes and their isomers.[24][26] It is often considered a "green" technology due to the reduced use of organic solvents.[25] The technique can be used with a wide variety of stationary phases, including those used for normal-phase, reversed-phase, and chiral separations.[24]

Part 5: Detailed Experimental Protocols

Protocol 1: GC Method Optimization via Temperature Programming

This protocol outlines a systematic approach to optimizing a GC temperature program for resolving geranylgeraniol isomers.

• Initial Screening Run:

  • Column: DB-5MS (30 m x 0.25 mm, 0.25 µm).[8]

  • Carrier Gas: Helium at 1.2 mL/min.[8]

  • Inlet: 250°C, Split ratio 15:1.[8]

  • Oven Program: Start at 100°C, ramp at 20°C/min to 280°C, hold for 5 min.

  • Objective: Determine the approximate elution temperature of the geranylgeraniol isomer cluster.

• First Optimization (Slower Ramp):

  • Based on the screening run, identify the elution temperature (e.g., 220°C).

  • New Oven Program: Start at a lower temperature (e.g., 150°C). Ramp at a slower rate (e.g., 5°C/min) through the elution window (e.g., up to 240°C). Then, ramp quickly to 280°C to clean the column.

  • Objective: Improve resolution by increasing the time the analytes spend in the "separation window."

• Fine-Tuning (Multi-Step Gradient):

  • New Oven Program: Start at 70°C and hold for 2 min. Ramp slowly (2-3°C/min) to a temperature just past the elution of the target isomers.[8] Then, ramp quickly to flush the column.

  • Objective: Achieve baseline separation of the target isomers while maintaining a reasonable run time.

Protocol 2: HPLC Method Development via Mobile Phase Optimization

This protocol details how to use mobile phase selectivity to resolve co-eluting geranylgeraniol isomers on a C18 column.

• Establish Baseline with Acetonitrile:

  • Column: C18, 150 x 4.6 mm, 3 µm.

  • Mobile Phase A: Water + 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

  • Gradient: 70% B to 100% B over 15 minutes.

  • Flow Rate: 1.0 mL/min.

  • Objective: Confirm co-elution under standard conditions.

• Test Methanol Selectivity:

  • Mobile Phase B: Methanol + 0.1% Formic Acid.

  • Gradient: Run the same gradient profile as in Step 1.

  • Objective: Observe changes in retention time and selectivity. Methanol may resolve the peaks or even reverse their elution order.[18]

• Test Ternary Mixture:

  • Mobile Phase B: 50:50 (v/v) Acetonitrile:Methanol + 0.1% Formic Acid.

  • Gradient: Run the same gradient profile.

  • Objective: Evaluate if the unique selectivity of the ternary mixture can achieve baseline resolution.[17] Compare the results from all three experiments to select the optimal mobile phase.

References

• Analysis of Terpenes in Cannabis sativa L.
• Strategies for Optimizing Stationary Phases for Industrial Chromatographic Processes. (n.d.). longdom.org.
• Temperature Programming for Better GC Results. (2025). phenomenex.com.
• Quantitative Determination of Cannabis Terpenes Using Gas Chromatography-Flame Ionization Detector. (n.d.). ncbi.nlm.nih.gov.
• GC Temperature Programming—10 Things You Absolutely Need to Know. (2025).
• How to set the analysis condition of GC-MS which is used to analyse essential oil? Especially in temperature programming. (2014).
• Geranylgeraniol. (n.d.). pubchem.ncbi.nlm.nih.gov.
• GERANYLGERANIOL 24034-73-9 wiki. (n.d.). guidechem.com.
• GERANYLGERANIOL | 24034-73-9. (n.d.). chemicalbook.com.
• Separation of Isomer and High-Performance Liquid Chromatography Uses in Drug Studies. (n.d.). omicsonline.org.
• Geranylgeraniol. (n.d.). en.wikipedia.org.
• Derivatization Methods in GC and GC/MS. (n.d.).
• Advanced Development of Supercritical Fluid Chromatography in Herbal Medicine Analysis. (2022). mdpi.com.
• Supercritical Fluid Chromatography (SFC): A Review on Key Technique of Green Analytical Chemistry in Advanced Pharmaceutical Spe. (2025). ujps.twistingmemoirs.com.
• The Use of supercritical Fluid Chromatography as an Isomeric Separation Technique in Food Analysis. (2022). omicsonline.org.
• HPLC Method Development for Baseline Resolution of Seventeen Cannabinoids. (n.d.). ssi.shimadzu.com.
• A Guide to the Analysis of Chiral Compounds by GC. (n.d.). gcms.cz.
• Analysis of polyprenols by supercritical fluid chromatography | Request PDF. (2025).
• MACHEREY-NAGEL社製 キラルカラム. (n.d.). chemcoplas.co.jp.
• HPLC Method for Better Separation of THC Isomers to Ensure Safety and Compliance in the Hemp Market | ACS Omega. (2024). pubs.acs.org.
• Effect of mobile phase on resolution of the isomers and homologues of tocopherols on a triacontyl stationary phase. (2013). pubmed.ncbi.nlm.nih.gov.
• Co-Elution: The Achilles' Heel of Chromatography (and What You Can Do About It). (n.d.). axionlabs.com.
• Chiral Capillary Gas Chromatography: A Highly Selective Analytical Tool. (2023).
• Gas Chromatographic Separation of Structural Isomers on Cholesteric Liquid Crystal Stationary Phase M
• SEPARATION AND IDENTIFICATION OF ISOMERIC HYDROCARBONS BY CAPILLARY GAS CHROMATOGRAPHY AND HYPHENATED SPECTROMETRIC TECHNIQUES. (n.d.). content.sciendo.com.
• Crucial Role of Mobile Phase Composition in Chrom
• Separation of positional isomers using chiral chromatography columns. (2012). rdiscovery.com.
• Improve GC separations with derivatization for selective response and detection in novel matrices. (2016).
• Chiral Chromatography In Analytical Chemistry: Advancements And Applications In Enantiomeric Analysis. (2024). ijcrt.org.
• Overcoming co-elution issues in chromatographic analysis of labeled tocopherols. (n.d.). benchchem.com.

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• 8. Quantitative Determination of Cannabis Terpenes Using Gas Chromatography-Flame Ionization Detector - PMC [pmc.ncbi.nlm.nih.gov]
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LC-MS Technical Support Center: Optimizing (Z,Z,Z)-Geranylgeraniol Ionization

Welcome to the Technical Support Center for the mass spectrometric analysis of (Z,Z,Z)-geranylgeraniol (GGOH). As a highly hydrophobic, 20-carbon isoprenoid alcohol, GGOH lacks the basic or acidic functional groups typically required for efficient protonation or deprotonation. Consequently, it exhibits notoriously poor ionization efficiency in standard Electrospray Ionization (ESI-MS).

This guide provides validated troubleshooting pathways, step-by-step derivatization protocols, and causality-driven FAQs to help researchers and drug development professionals overcome this analytical bottleneck.

Strategic Decision Matrix

Before altering your LC-MS parameters, use the following logical workflow to determine the best approach for ionizing GGOH based on your laboratory's hardware and sample recovery needs.

Caption: Decision logic for selecting the optimal GGOH ionization strategy based on sample constraints.

Section 1: Chemical Derivatization (The Gold Standard for ESI)

FAQ: Why does standard ESI fail for GGOH, and how does derivatization fix it? ESI relies on solution-phase acid-base chemistry. GGOH possesses only a terminal hydroxyl group, which is a poor proton acceptor/donor. By reacting this hydroxyl group with a reagent like 3-nitrophthalic anhydride, you covalently attach a readily ionizable moiety (a carboxylic acid group). This fundamental structural change enables highly sensitive detection in negative-ion ESI[1].

Protocol: 3-Nitrophthalic Anhydride Derivatization for ESI-MS/MS

Causality: This reaction converts the neutral hydroxyl group of GGOH into a negatively chargeable ester, producing predictable fragmentation for Multiple Reaction Monitoring (MRM)[1]. To ensure self-validation and account for matrix effects, always spike an internal standard (e.g., n-pentadecanol) prior to extraction.

Step-by-Step Methodology:

• Tissue/Sample Disintegration: Homogenize the biological sample in an 8% KOH ethanol solution to release bound isoprenols and disrupt the cellular matrix[1].

• Primary Extraction: Extract GGOH and the internal standard using a mixture of n-hexane and ethanol (98.5:1.5, v/v). Perform this extraction twice to maximize recovery[1].

• Derivatization Reaction: Evaporate the organic extract to dryness under a gentle stream of nitrogen. Add 3-nitrophthalic anhydride and incubate under heat. The anhydride ring opens upon reaction with the GGOH hydroxyl group, forming the derivative[1].

• Secondary Extraction (Purification): Extract the newly formed 3-nitrophthalic derivatives with pure n-hexane. This step is critical to remove unreacted polar reagents and matrix contaminants that cause ion suppression[1].

• LC-MS/MS Analysis: Inject the purified organic layer into the LC-MS system. Utilize a turbo ion spray interface (ESI) in negative MRM mode for optimal signal-to-noise ratio[1].

Caption: Step-by-step derivatization workflow for GGOH using 3-nitrophthalic anhydride.

Section 2: Mobile Phase Optimization & Adduct Formation

FAQ: I cannot derivatize my samples due to downstream recovery needs. How can I enhance ESI efficiency directly? If derivatization is not an option, you must manipulate the mobile phase chemistry to promote adduct formation. Protonated GGOH [M+H]+ is highly unstable. Instead, forcing the formation of adducts with ammonium ( NH4+​ ) or lithium ( Li+ ) stabilizes the molecular ion for analysis[2][3].

Quantitative Comparison of Adduct Strategies

Adduct Type	Mobile Phase Additive	MS Stability	MS/MS Fragmentation (CID)	Method Suitability
[M+H]+	0.1% Formic Acid	Poor (Rapid H2​O loss)	Poor	Not Recommended
[M+NH4​]+	10 mM Ammonium Acetate	Excellent	Good	Highly Recommended[2][3]
[M+Li]+	10 µM Lithium Acetate	Good	Excellent	Structural Elucidation[2][3]
[M+Na]+	Trace Sodium Formate	Excellent	Poor (Resists CID)	Avoid for MRM[2][3]
[M+Ag]+	Post-column AgNO3​	Excellent	Good	Niche (Complex setup)[4]

Section 3: Troubleshooting Guide & FAQs

Q: During positive-ion ESI, my GGOH peak is missing, but I see a massive signal at m/z 273.3. What is happening? A: You are observing severe in-source fragmentation. GGOH ( C20​H34​O , exact mass 290.26 Da) is highly susceptible to dehydration. Upon protonation to [M+H]+ , the terminal hydroxyl group leaves as water ( H2​O , 18 Da). The resulting molecule is a resonance-stabilized allylic carbocation at m/z 273.3. Solution: You can either optimize your MRM transitions to intentionally use the 273.3 fragment as the precursor ion, or switch your mobile phase to include ammonium acetate to stabilize the intact molecule as an [M+NH4​]+ adduct[2][3].

Q: I am trying to perform MS/MS (MRM) on sodiated GGOH adducts ( [M+Na]+ ), but I get no product ions. Why? A: Sodiated adducts of isoprenoid alcohols are notoriously resistant to Collision-Induced Dissociation (CID) under standard experimental conditions[2][3]. The sodium ion coordinates too tightly to the molecule, preventing the fragmentation necessary for MRM detection. Solution: Switch your mobile phase additive to lithium acetate to form lithiated adducts ( [M+Li]+ ), which fragment predictably, or use ammonium acetate[2][3].

Q: Can I use Atmospheric Pressure Chemical Ionization (APCI) instead of ESI to avoid derivatization entirely? A: Yes. APCI and Atmospheric Pressure Photoionization (APPI) are gas-phase ionization techniques that excel at ionizing non-polar or low-polarity compounds like long-chain isoprenoids[5]. APCI will typically yield a strong [M+H−H2​O]+ signal. Solution: Ensure your vaporizer temperature is optimized (typically 350-400°C) to volatilize the hydrophobic GGOH without causing thermal degradation.

References

• Analytical method for determination of allylic isoprenols in rat tissues by liquid chromatography/tandem mass spectrometry following chemical derivatization with 3-nitrophtalic anhydride Source: PubMed / NIH URL:[Link]

• Isoprenoid Alcohols are Susceptible to Oxidation with Singlet Oxygen and Hydroxyl Radicals Source: CORE / Lipids (2016) URL:[Link]

• Identification of polyisoprenoid alcohols derivatives in natural samples by LC/ESI-MS technique Source: Institute of Physical Chemistry PAS (icho.edu.pl) URL:[Link]

• Isoprenoid Alcohols are Susceptible to Oxidation with Singlet Oxygen and Hydroxyl Radicals (Extended Data) Source: ResearchGate URL:[Link]

• Metabolomics of ethnic fermented foods and beverages: understanding new aspects through Omic techniques Source: Frontiers in Microbiology URL:[Link]

Sources

• 1. Analytical method for determination of allylic isoprenols in rat tissues by liquid chromatography/tandem mass spectrometry following chemical derivatization with 3-nitrophtalic anhydride - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]
• 3. researchgate.net [researchgate.net]
• 4. ww2.icho.edu.pl [ww2.icho.edu.pl]
• 5. Frontiers | Metabolomics of ethnic fermented foods and beverages: understanding new aspects through Omic techniques [frontiersin.org]

troubleshooting poor solubility of (Z,Z,Z)-geranylgeraniol in aqueous buffers

Welcome to the Technical Support Center for Lipid & Isoprenoid Delivery

As a Senior Application Scientist, I frequently consult with researchers who struggle with the aqueous delivery of highly lipophilic compounds. (Z,Z,Z)-geranylgeraniol (GGOH) is notoriously difficult to handle in biological assays. This guide is engineered to move beyond basic troubleshooting; it provides a mechanistic understanding of GGOH's behavior, followed by self-validating, step-by-step protocols to ensure reproducible delivery in your experiments.

Part 1: The Physicochemical Root of the Problem

To troubleshoot GGOH solubility, we must first understand its molecular causality. GGOH is a 20-carbon isoprenoid alcohol[1]. While its terminal hydroxyl group provides a slight polar anchor, the massive hydrophobic tail dominates its physicochemical profile, forcing the molecule to self-associate rather than interact with water molecules. When introduced into an aqueous buffer, the water network maximizes its hydrogen bonding by excluding the hydrophobic isoprenoid tails, leading to rapid phase separation or precipitation—a phenomenon known as the "ouzo effect."

Table 1: Quantitative Physicochemical Properties of Geranylgeraniol

Property	Value	Implication for Experimental Design
Molecular Weight	290.48 g/mol [2]	Standard molarity calculations apply.
LogP (Hydrophobicity)	6.12 – 6.6[2][3]	Extremely hydrophobic; requires organic co-solvents or carrier proteins for aqueous delivery.
Aqueous Solubility	~0.0058 mg/L at 25°C[4]	Practically insoluble in pure water; direct addition to buffers will fail.
Organic Solubility	~30 mg/mL (DMSO/EtOH)[5][6]	Highly soluble in organic solvents; ideal for concentrated stock preparation.
Physical State	Colorless waxy solid / Neat oil[7]	Viscous nature requires careful pipetting and thorough vortexing.

Part 2: Biological Context & Workflow

GGOH is heavily utilized in cell culture to bypass the inhibition of the mevalonate pathway caused by statins or nitrogen-containing bisphosphonates (e.g., zoledronic acid)[8][9]. By supplying exogenous GGOH, researchers can salvage protein geranylgeranylation (essential for Rho, Rac, and Rab GTPases) and rescue cell viability[1][8].

Mevalonate pathway inhibition and exogenous GGOH rescue mechanism.

Part 3: Self-Validating Solubilization Protocols

To ensure scientific integrity, a protocol must contain internal checks. Below are the two most reliable methods for delivering GGOH into aqueous systems.

Protocol A: The Solvent-Dilution Method (For Standard In Vitro Cell Culture)

Causality: Organic solvents disrupt the hydrogen bond network of water, allowing the hydrophobic tail of GGOH to integrate temporarily. Ethanol is preferred over DMSO for GGOH due to lower cellular toxicity profiles in lipid-rescue assays[1].

Step-by-Step Methodology:

• Stock Preparation: Dissolve the neat GGOH oil in 100% molecular-grade Ethanol to create a 50 mM stock[1].

  • Self-Validation Check: Inspect the vial against a light source. The solution must be 100% optically clear. Any cloudiness indicates moisture contamination in your ethanol.

• Media Pre-warming: Pre-warm your complete cell culture media (containing serum, if applicable) to 37°C. Cold media will drastically reduce the kinetic solubility threshold, causing instant precipitation.

• Dropwise Addition: While actively vortexing the pre-warmed media, add the ethanolic GGOH stock dropwise. The final ethanol concentration must not exceed 0.1% v/v[1].

• Spectrophotometric Validation: Before applying to cells, measure the Optical Density (OD) of the media at 600 nm.

  • Self-Validation Check: An OD600​<0.05 confirms successful micro-dispersion. An OD600​>0.05 indicates the formation of micro-emulsions (precipitation), meaning the addition was too rapid or the media was too cold.

Protocol B: Carrier-Mediated Complexation (For High-Concentration Assays)

Causality: When solvent concentrations >0.1% are unavoidable but toxic, we must shield the hydrophobic tail. Bovine Serum Albumin (BSA) possesses hydrophobic binding pockets that naturally carry lipids in circulation, preventing aqueous aggregation.

Step-by-Step Methodology:

• BSA Solution: Prepare a 10% (w/v) Fatty-Acid Free BSA solution in PBS (pH 7.4).

• Complexation: Add the ethanolic GGOH stock slowly to the BSA solution while sonicating in a water bath at room temperature for 15 minutes.

• Sterile Filtration: Pass the complexed solution through a 0.22 µm PES (Polyethersulfone) syringe filter.

  • Self-Validation Check: If you experience significant back-pressure or resistance during filtration, the GGOH has failed to complex with the BSA and has formed large aggregates. Discard and repeat with increased sonication time.

Decision tree for GGOH solubilization and troubleshooting precipitation.

Part 4: Troubleshooting FAQs

Q: My GGOH precipitated the moment I added it to my aqueous buffer. What happened? A: You have encountered localized supersaturation. When a highly concentrated organic stock is injected into an aqueous buffer without immediate dispersion, the solvent diffuses away faster than the GGOH can disperse, leaving the hydrophobic GGOH molecules stranded in water. They immediately self-associate to minimize thermodynamic instability. Fix: Always add the stock dropwise into actively swirling/vortexing buffer that has been pre-warmed to 37°C.

Q: I am observing significant cytotoxicity in my control wells. Is GGOH toxic? A: While exceptionally high doses of GGOH can alter cellular metabolism, the cytotoxicity you are observing is almost certainly solvent-induced[1]. If your final ethanol or DMSO concentration exceeds 0.1% (v/v), it will disrupt the cellular lipid bilayer. Fix: Prepare a more concentrated stock solution (e.g., 50 mM instead of 10 mM) so that you can add a much smaller volume of solvent to reach your target working concentration[1]. Always run a vehicle-only control.

Q: Can I prepare a large batch of aqueous GGOH working solution and store it at 4°C for future experiments? A: Absolutely not. Aqueous solutions of GGOH are thermodynamically unstable. Over time, the molecules will slowly aggregate, form micelles, and eventually precipitate out of solution or adhere to the plastic walls of your storage container. Cayman Chemical explicitly recommends not storing the aqueous solution for more than one day[5]. Fix: Store GGOH as a neat oil at -80°C[5], or as an ethanolic stock at -20°C. Only prepare the aqueous dilution immediately prior to treating your cells.

References

• The Good Scents Company. geranyl geraniol, 7614-21-3. Retrieved from:[Link]

• Royal Society Open Science. Geranylgeraniol prevents zoledronic acid-mediated reduction of viable mesenchymal stem cells via induction of Rho-dependent YAP activation. Retrieved from:[Link]

• Frontiers in Pharmacology. In vitro Effect of Geranylgeraniol (GGOH) on Bisphosphonate-Induced Cytotoxicity of Oral Mucosa Cells. Retrieved from:[Link]

• PubChem (NIH). Geranylgeraniol | C20H34O | CID 5281365. Retrieved from:[Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. Geranylgeraniol | C20H34O | CID 5281365 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. chemscene.com [chemscene.com]
• 4. geranyl geraniol, 7614-21-3 [thegoodscentscompany.com]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]
• 6. tribioscience.com [tribioscience.com]
• 7. Geranylgeraniol - Wikipedia [en.wikipedia.org]
• 8. royalsocietypublishing.org [royalsocietypublishing.org]
• 9. Frontiers | In vitro Effect of Geranylgeraniol (GGOH) on Bisphosphonate-Induced Cytotoxicity of Oral Mucosa Cells [frontiersin.org]

Reference Data & Comparative Studies

Comparative Mass Spectrometry of Geranylgeraniol Isomers: Resolving All-Cis and All-Trans Configurations

Executive Summary & Mechanistic Context

Geranylgeraniol (GGOH, C20​H34​O ) is a critical 20-carbon diterpene alcohol. In biological systems, the all-trans (E,E,E) isomer is the biologically active form, serving as the terminal precursor for the geranylgeranylation of signaling proteins (e.g., Rab GTPases)[1]. Conversely, the all-cis (Z,Z,Z) isomer and mixed geometric isomers often appear as synthetic byproducts or trace metabolites in specific fungal extracellular vesicles[2].

Distinguishing between these geometric isomers is a persistent challenge in drug development and synthetic biology. Because they share identical molecular weights (290.48 g/mol ) and functional groups, their intact mass is indistinguishable. This guide provides an authoritative comparison of their Electron Ionization Mass Spectrometry (EI-MS) fragmentation patterns, explaining the underlying physical chemistry that drives spectral divergence, and outlines a self-validating analytical workflow for their unambiguous resolution.

The Physical Chemistry of Isomeric Fragmentation

In 70 eV Electron Ionization (EI), the molecular ion [M]+∙ of polyisoprenoids is highly transient. Fragmentation is driven by allylic cleavages and the stability of the resulting carbocations.

The causality behind the spectral differences of all-cis vs. all-trans GGOH lies in steric strain and conformational pre-organization :

• Linear vs. Folded Conformations: The all-trans isomer adopts an extended, linear conformation, favoring straightforward allylic cleavage that yields highly stable linear carbocations (e.g., m/z 69, 81).

• Intramolecular Cyclization: The all-cis isomer suffers from steric crowding between the methyl groups and the olefinic protons. Upon ionization, its folded conformation facilitates intramolecular proton transfers and rapid cyclization events before fragmentation. This shifts the relative abundance of mid-mass fragments (increasing m/z 93 relative to m/z 81) and promotes a more rapid loss of water ( m/z 272).

Biosynthetic pathway of all-trans-geranylgeraniol and its role in protein prenylation.

Comparative EI-MS Data Analysis

While the qualitative presence of fragment ions is identical, the quantitative relative abundances serve as the diagnostic fingerprint. The table below summarizes the spectral divergence observed when analyzing these isomers via GC-EI-MS[3].

Table 1: EI-MS Fragmentation Comparison (70 eV)

Fragment Ion ( m/z )	Proposed Structure / Mechanism	All-trans GGOH (Rel. Abundance)	All-cis GGOH (Rel. Abundance)	Diagnostic Significance
69	[C5​H9​]+ (Isoprene base)	100% (Base Peak)	100% (Base Peak)	Normalization baseline; identical in both.
81	[C6​H9​]+ (Allylic cleavage)	~85%	~65%	Higher in trans due to stable linear cleavage.
93	[C7​H9​]+ (Cyclized diene)	~45%	~55%	Higher in cis due to spatial pre-organization.
121	[C9​H13​]+	~20%	~28%	Elevated in cis via complex rearrangement.
272	[M−H2​O]+∙	~2%	~5%	Steric strain in cis drives easier dehydration.
290	[M]+∙ (Molecular Ion)	< 1%	< 0.5%	Weak in both; highly unstable polyene system.
Kovats Index	DB-5 / HP-5MS Column	~2130	~2080	Cis is more compact, yielding a lower boiling point.

Self-Validating GC-MS Experimental Protocol

To ensure that the subtle variance in fragmentation is a true reflection of isomerism rather than instrumental drift, the following protocol integrates continuous self-validation mechanisms.

GC-EI-MS analytical workflow for resolving geranylgeraniol geometric isomers.

Step 1: Sample Preparation & Internal Standardization

• Action: Extract 100 µL of biological matrix or synthetic mixture using 500 µL of Hexane/Ethyl Acetate (1:1 v/v).

• Self-Validation Check: Spike the extraction solvent with 10 µg/mL of 1-Eicosanol (Internal Standard). Recovery must be >85% to validate the extraction efficiency. GGOH is highly lipophilic; poor recovery indicates emulsion trapping.

Step 2: GC System Suitability & Separation

• Column: HP-5MS or DB-5MS (30 m × 0.25 mm × 0.25 µm).

• Gradient: Initial temp 100°C (hold 2 min), ramp at 10°C/min to 280°C (hold 5 min).

• Self-Validation Check: Prior to sample injection, run a C10​−C30​ alkane standard mix. Calculate the Kovats Retention Index (RI) for your peaks. The all-cis isomer must elute earlier than the all-trans isomer. If the RI shifts by more than ±2 units from historical baselines, perform column maintenance before proceeding.

Step 3: EI-MS Tuning and Acquisition

• Parameters: Ion source at 230°C, transfer line at 250°C, electron energy at 70 eV. Scan range m/z 45–350.

• Self-Validation Check (Critical): Perform a standard tune using Perfluorotributylamine (PFTBA). Verify that the ratio of m/z 69 to m/z 219 is strictly within the manufacturer's target range (typically 100:35). Because the differentiation of GGOH isomers relies heavily on the m/z 69 base peak, any mass discrimination at the low mass end will artificially skew the m/z 69/81 ratio, leading to false isomer assignments.

Step 4: Data Deconvolution

• Action: Extract ion chromatograms (EIC) for m/z 69, 81, and 93.

• Analysis: Calculate the m/z 81/69 intensity ratio. A ratio >0.8 strongly correlates with the all-trans configuration, whereas a ratio <0.7 alongside an earlier retention time confirms the all-cis geometry.

Conclusion

While intact mass analysis cannot differentiate the geometric isomers of geranylgeraniol, a rigorously tuned GC-EI-MS workflow can. By leveraging the thermodynamic differences in carbocation stability—where the all-trans isomer favors linear allylic fragments and the all-cis isomer undergoes sterically-driven cyclization—researchers can confidently map the stereochemical fidelity of their bioproduction pipelines or synthetic assays.

References

• Identification of Geranylgeranyl-Modified Proteins in HeLa Cells Source: Proceedings of the National Academy of Sciences (NIH/PMC) URL:[Link]

• Extracellular Vesicles Regulate Biofilm Formation and Yeast-to-Hypha Differentiation in Candida albicans Source: mBio - ASM Journals URL:[Link]

• Discovery of novel geranylgeranyl reductases and characterization of their substrate promiscuity Source: Biotechnology for Biofuels (NIH/PMC) URL:[Link]

• Enhancing Geranylgeraniol Production by Metabolic Engineering and Utilization of Isoprenol as a Substrate in Saccharomyces cerevisiae Source: Journal of Agricultural and Food Chemistry (ACS Publications) URL:[Link]

Sources

• 1. Identification of Geranylgeranyl-Modified Proteins in HeLa Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. journals.asm.org [journals.asm.org]
• 3. Discovery of novel geranylgeranyl reductases and characterization of their substrate promiscuity - PMC [pmc.ncbi.nlm.nih.gov]

HPLC retention time comparison of (Z,Z,Z) and (E,E,E) geranylgeraniol

HPLC Retention Time Comparison of (Z,Z,Z) and (E,E,E) Geranylgeraniol: A Comprehensive Analytical Guide

Executive Summary

Geranylgeraniol (GGOH) is a 20-carbon acyclic diterpene alcohol that serves as a critical precursor in the biosynthesis of diverse specialized metabolites, including carotenoids, tocopherols, and prenylated proteins. While the all-trans isomer, (E,E,E)-geranylgeraniol , is the dominant natural form utilized in the mevalonate pathway, the all-cis isomer, (Z,Z,Z)-geranylgeraniol , represents an atypical geometric configuration with distinct biological and physical properties.

For researchers and drug development professionals, accurately separating and quantifying these isomers is critical when evaluating metabolic engineering yields or synthesizing farnesylated/geranylgeranylated analogues. This guide provides an objective comparison of their chromatographic behavior and establishes a self-validating Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) protocol to achieve baseline resolution between the two stereoisomers.

Mechanistic Causality: The Geometry of Retention

The separation of geometric isomers on a reversed-phase column is fundamentally an exercise in shape recognition and hydrophobic surface area maximization.

In RP-HPLC, the stationary phase (typically an octadecylsilane or C18 column) consists of dense, hydrophobic alkyl chains. The retention time of a highly lipophilic molecule like GGOH is governed by its partition coefficient ( K ), which is directly proportional to the extent of van der Waals interactions it can form with the stationary phase.

• (E,E,E)-Geranylgeraniol (All-trans): The trans double bonds allow the carbon backbone to adopt a linear, extended conformation. This planar geometry maximizes the molecule's contact area with the C18 chains, resulting in a strong hydrophobic affinity and a longer retention time .

• (Z,Z,Z)-Geranylgeraniol (All-cis): The cis double bonds introduce severe "kinks" or bends into the carbon backbone. This forces the molecule into a more compact, folded conformation. The reduced effective hydrophobic surface area limits its interaction with the stationary phase, causing it to elute earlier than its all-trans counterpart.

This geometric elution order—where cis-isomers elute prior to trans-isomers—is a well-documented standard in the chromatographic resolution of polyisoprenoids and sesquiterpene precursors .

Figure 1: RP-HPLC separation mechanism of (Z,Z,Z) and (E,E,E)-geranylgeraniol based on geometry.

Quantitative Data Comparison

The following table summarizes the structural properties and expected chromatographic behavior of the two isomers under standard RP-HPLC conditions.

Parameter	(Z,Z,Z)-Geranylgeraniol	(E,E,E)-Geranylgeraniol
IUPAC Nomenclature	(2Z,6Z,10Z)-3,7,11,15-tetramethylhexadeca-2,6,10,14-tetraen-1-ol	(2E,6E,10E)-3,7,11,15-tetramethylhexadeca-2,6,10,14-tetraen-1-ol
Molecular Geometry	All-cis (Bent / Compact)	All-trans (Linear / Extended)
Hydrophobic Surface Area	Lower	Higher
C18 Stationary Phase Affinity	Weaker	Stronger
Elution Order (RP-HPLC)	First (Early Elution)	Second (Late Elution)
Relative Retention Time (RRT)	~0.85 - 0.90	1.00 (Reference Standard)

Self-Validating Experimental Protocol

To ensure scientific integrity, the following methodology is designed as a self-validating system. Every parameter is chosen with a specific mechanistic purpose to prevent co-elution, peak tailing, or sample degradation .

System Suitability Testing (SST)

Before analyzing unknown samples, the system must validate its own resolving power. Inject a mixed standard containing a 1:1 ratio of (Z,Z,Z) and (E,E,E)-GGOH.

• Critical Validation Metric: The method is only deemed valid if the resolution ( Rs​ ) between the two isomeric peaks is ≥1.5 (baseline resolution).

• Tailing Factor ( Tf​ ): Must be ≤1.5 . Excessive tailing indicates secondary interactions with unendcapped silanols on the silica matrix, which can artificially broaden peaks and skew retention times.

Chromatographic Conditions

• Column: Reversed-phase C18 (e.g., 250 mm × 4.6 mm, 5 µm particle size).

  • Causality: A high-density octadecylsilane phase provides the necessary hydrophobic environment to differentiate the subtle steric footprints of C20 isoprenoids.

• Mobile Phase: Acetonitrile : Water (90:10, v/v), Isocratic.

  • Causality: GGOH is highly lipophilic. A high organic modifier concentration is required to elute the compound within a practical timeframe (15–20 minutes). Acetonitrile is prioritized over methanol due to its lower UV cutoff and lower viscosity, which improves mass transfer and peak sharpness.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

  • Causality: Thermostating the column ensures reproducible partitioning kinetics, preventing ambient temperature fluctuations from shifting retention times.

• Detection: UV at 210 nm.

  • Causality: Geranylgeraniol lacks conjugated double bonds. Its isolated π -electron systems only absorb in the deep UV range. Using highly pure HPLC-grade acetonitrile prevents baseline noise at this low wavelength.

Step-by-Step Workflow

• Sample Preparation: Dissolve the extracted or synthesized GGOH samples in pure HPLC-grade acetonitrile.

  • Causality: Matching the sample solvent closely to the mobile phase prevents transient precipitation or peak splitting upon injection.

• Protection: Transfer the samples into amber HPLC autosampler vials.

  • Causality: Polyunsaturated isoprenoids are susceptible to photo-isomerization. Amber vials prevent UV-induced conversion of the (E,E,E) isomer into mixed (E/Z) configurations prior to injection.

• Equilibration: Flush the C18 column with the mobile phase for at least 10 column volumes until the UV baseline at 210 nm is completely stable.

• Injection: Inject 10 µL of the sample. Monitor the chromatogram for the early eluting (Z,Z,Z) peak followed by the late eluting (E,E,E) peak.

• Data Analysis: Integrate the area under the curve (AUC) for both peaks. Use the previously established standard calibration curve to determine the absolute concentration and isomeric purity of the sample.

References

• Synthesis and Biological Evaluation of the Geometric Farnesylated Analogues of the a-Factor Mating Peptide of Saccharomyces cerevisiae Source: Journal of Organic Chemistry (ACS Publications) URL:[Link]

• A Novel Pathway for Sesquiterpene Biosynthesis from Z,Z-Farnesyl Pyrophosphate in the Wild Tomato Solanum habrochaites Source: The Plant Cell (PMC / NIH) URL:[Link]

• Enhancing Geranylgeraniol Production by Metabolic Engineering and Utilization of Isoprenol as a Substrate in Saccharomyces cerevisiae Source: Journal of Agricultural and Food Chemistry (ACS Publications) URL:[Link]

A Senior Application Scientist's Guide to Benchmarking (Z,Z,Z)-Geranylgeraniol Extraction Yields Across Different Solvents

Abstract

(Z,Z,Z)-Geranylgeraniol (GGG) is a C20 isoprenoid alcohol of significant interest in drug development and biochemical research due to its role as a biosynthetic precursor and its potential therapeutic properties.[1][2] The efficient extraction of this lipophilic molecule from biological matrices is a critical first step for any downstream application. This guide provides an in-depth comparison of various organic solvents for the extraction of GGG, supported by quantitative solubility data and validated experimental protocols. We delve into the physicochemical principles governing solvent selection, present a comparative analysis of solvent performance, and offer detailed, field-tested methodologies for Soxhlet and ultrasound-assisted extraction. This document is intended for researchers, scientists, and drug development professionals seeking to optimize their GGG extraction workflows for maximum yield and purity.

Introduction: The Significance of (Z,Z,Z)-Geranylgeraniol and the Extraction Imperative

(Z,Z,Z)-Geranylgeraniol is a specific geometric isomer of geranylgeraniol, a diterpenoid alcohol that serves as a key intermediate in the biosynthesis of a vast array of vital compounds, including carotenoids, vitamins E and K, and certain hormones.[1][3][4] Its pyrophosphate derivative, GGPP, is integral to the post-translational modification of proteins known as geranylgeranylation, a process crucial for cellular signaling.[2][5] Given its fundamental biological roles and therapeutic potential, from anti-inflammatory to anticancer properties, the ability to efficiently isolate high-purity GGG is paramount.[1]

The choice of extraction solvent is arguably the most critical factor influencing yield, purity, and process efficiency.[6] GGG's highly hydrophobic and lipophilic nature dictates that non-polar or moderately polar organic solvents are required for effective solubilization.[1][5] However, a simple "like dissolves like" approach is insufficient. An optimal solvent must not only provide high solubility but also be compatible with the chosen extraction technique, minimize co-extraction of impurities, and align with the safety and environmental standards of the laboratory. This guide aims to provide the foundational data and practical protocols necessary to make an informed and scientifically sound decision on solvent selection.

Physicochemical Properties of (Z,Z,Z)-Geranylgeraniol

Understanding the inherent properties of the target molecule is the cornerstone of developing a robust extraction strategy.

• Molecular Formula: C₂₀H₃₄O[3]

• Molecular Weight: 290.5 g/mol [3]

• Appearance: Colorless to pale yellow, waxy solid or oil.[1][2][4]

• Polarity: Non-polar, lipophilic. It is practically insoluble in water but shows high solubility in many organic solvents.[1][5][7]

• Stability: Sensitive to light and temperature, necessitating careful handling and storage to prevent degradation.[2][8]

The selection of an appropriate solvent is directly governed by its ability to overcome the lattice energy of the solute and form a stable solvated complex. For a large, non-polar molecule like GGG, solvents that can establish effective van der Waals interactions are paramount.

Comparative Analysis of Solvents for Geranylgeraniol Extraction

The efficacy of a solvent is best measured by the solubility of the target analyte. The following table summarizes the solubility of geranylgeraniol in a wide range of organic solvents at 25°C, providing a quantitative basis for comparison. Solvents are grouped by chemical class to aid in selection based on both performance and chemical compatibility.

Solvent Class	Solvent	Solubility (g/L) at 25°C[7]	Boiling Point (°C)	Key Considerations
Ethers	Tetrahydrofuran (THF)	442.98	66	Highest solubility ; can form explosive peroxides.
Diethyl Ether	246.05	34.6	High volatility and flammability; can form peroxides.
1,4-Dioxane	211.95	101	High solubility; potential carcinogen.
Methyl tert-butyl ether (MTBE)	201.6	55.2	Good alternative to diethyl ether with lower peroxide risk.
Halogenated	Chloroform	188.26	61.2	Excellent solvent; toxic and a suspected carcinogen.[9]
Dichloromethane (DCM)	143.86	39.6	Effective and volatile for easy removal; likely carcinogen.[9]
Esters	n-Butyl Acetate	155.83	126	Good solubility, moderate volatility.
Ethyl Acetate	109.93	77.1	Commonly used, effective, and relatively low toxicity.
Isopropyl Acetate	101.89	89	Good performance with moderate volatility.
Ketones	Cyclohexanone	138.68	155.6	High boiling point, good solubility.
Methyl isobutyl ketone (MIBK)	91.37	117	Good solvent, moderate volatility.
Acetone	38.22	56	Lower solubility, but useful for initial crude extractions.
Hydrocarbons	Toluene	70.95	110.6	Good for non-polar compounds; reproductive toxicity concerns.[9]
n-Heptane	72.34	98.4	Common non-polar solvent.
n-Hexane	68.09	69	Proven effective in plant studies [10]; neurotoxic.
Cyclohexane	90.4	80.7	Good non-polar solvent.
Alcohols	n-Butanol	71.48	117.7	Moderate polarity and good solubility.
Isopropanol	34.9	82.6	Often used to inactivate lipases during plant extraction.[11]
Ethanol	48.2	78.4	A "greener" and safer option with moderate effectiveness.[12][13]
Methanol	24.77	64.7	Lower solubility; toxic.

Causality Behind Solvent Performance: The data clearly indicates that ethers and halogenated solvents offer the highest solubility for geranylgeraniol. This is due to their optimal balance of polarity and their ability to engage in strong van der Waals forces with the large hydrocarbon structure of GGG. While hydrocarbons like hexane are effective and have been validated in experimental studies[10], their absolute solubility is lower than that of the top-tier solvents. Alcohols, being more polar, show comparatively lower solubility, though they can be invaluable in specific protocols, such as for deactivating enzymes in fresh plant tissue.[11]

Experimental Protocols for (Z,Z,Z)-Geranylgeraniol Extraction

The following protocols are presented as robust, self-validating systems. The choice between them depends on available equipment, sample throughput requirements, and the nature of the source material. The protocols are adapted from methodologies proven effective for extracting geranylgeraniol from plant matrices.[10]

General Experimental Workflow

The overall process, from sample acquisition to final quantification, follows a logical sequence. This workflow is designed to ensure reproducibility and maximize the integrity of the final extract.

Caption: General workflow for GGG extraction and analysis.

Protocol 1: Soxhlet Extraction (High-Yield, Conventional)

This method is ideal for achieving exhaustive extraction from solid materials and is often considered a benchmark for yield.[10]

Methodology:

• Preparation: Accurately weigh approximately 50-60 g of dried, finely ground source material. Place the material into a cellulose extraction thimble.

• Apparatus Setup: Place the thimble into the main chamber of a Soxhlet extractor. Add 500 mL of the chosen solvent (e.g., n-hexane) and a few boiling chips to a round-bottom flask attached below the extractor.

• Extraction: Connect the condenser above the extractor and circulate cold water. Heat the flask using a heating mantle to a temperature that maintains a steady reflux of the solvent.

• Cycling: Allow the extraction to proceed for a minimum of 3-4 hours, which corresponds to approximately 6-8 solvent cycles. The principle here is the continuous washing of the sample with fresh, hot solvent, which efficiently solubilizes the GGG and concentrates it in the collection flask.

• Solvent Removal: After extraction, allow the apparatus to cool. Remove the solvent from the extract under reduced pressure using a rotary evaporator.

• Purification (Optional): The resulting crude oil can be treated with a saturated aqueous solution of NaHCO₃ to remove any acidic co-extractants, followed by re-extraction with the primary solvent.[10]

• Drying & Storage: Dry the final organic fraction over anhydrous sodium sulfate, filter, and store the concentrated oil in an amber vial at -20°C.

Protocol 2: Ultrasound-Assisted Extraction (UAE) (Rapid, Modern)

UAE uses the energy of cavitation to disrupt cell walls and enhance solvent penetration, significantly reducing extraction time compared to Soxhlet.[10][12]

Methodology:

• Preparation: Accurately weigh approximately 50-60 g of dried, finely ground source material and place it into a large Erlenmeyer flask.

• Solvent Addition: Add 200 mL of the chosen solvent (e.g., ethyl acetate) to the flask.

• Sonication: Place the flask into an ultrasonic bath. Sonicate the mixture for 1.5 hours. The high-frequency sound waves create and collapse microscopic bubbles, generating localized high pressure and temperature that accelerates mass transfer.

• Solvent Refresh: Decant the solvent. Add a fresh 200 mL portion of solvent to the solid material and sonicate for an additional 1.5 hours. This two-step process ensures a more complete extraction.

• Pooling and Concentration: Pool the two solvent fractions and remove the solvent under reduced pressure using a rotary evaporator.

• Purification and Storage: Proceed with the optional purification and storage steps as described in the Soxhlet protocol (Steps 6 and 7).

Quantification of (Z,Z,Z)-Geranylgeraniol Yield

Accurate quantification is essential to benchmark the efficiency of different solvents. Gas Chromatography (GC) is the preferred method for analyzing volatile and semi-volatile compounds like GGG.[10][14]

• Technique: Gas Chromatography with Flame Ionization Detection (GC-FID) is a robust and cost-effective method for routine quantification. For unambiguous identification, especially in complex matrices, coupling GC with Mass Spectrometry (GC-MS) is recommended.[10][15]

• Sample Preparation: The final dried extract is accurately weighed and dissolved in a known volume of a suitable solvent (e.g., hexane or dichloromethane) to create a stock solution. An internal or external standard should be used for accurate quantification.[10]

• Typical GC Conditions (adapted from[10][14]):

  • Column: DB-5 or equivalent non-polar capillary column (e.g., 30 m x 0.25 mm x 0.25 µm).

  • Carrier Gas: Helium or Nitrogen.

  • Injector Temperature: 250°C.

  • Detector (FID) Temperature: 300°C.

  • Oven Program: Start at 60-100°C, hold for 2-4 minutes, then ramp at 8-10°C/min to 300°C and hold for 5-10 minutes.

Conclusion and Recommendations

The selection of an optimal solvent for (Z,Z,Z)-geranylgeraniol extraction is a multi-faceted decision that balances yield, process efficiency, safety, and environmental impact.

• For Maximum Yield: Tetrahydrofuran (THF) and chloroform demonstrate the highest solubilizing power for GGG.[7] However, their use requires stringent safety protocols due to peroxide formation (THF) and toxicity (chloroform).[9]

• For a Balanced Approach: Ethyl acetate and n-butyl acetate offer a compelling balance of high solubility, moderate volatility, and a more favorable safety profile compared to halogenated solvents.

• For Validated Plant Extraction: n-Hexane is a proven and effective solvent for extracting GGG from plant material, though its neurotoxicity warrants consideration of safer alternatives.[10]

• For "Greener" Chemistry: Ethanol presents a viable, though less potent, alternative for applications where safety and environmental impact are the primary concerns.[13]

Ultimately, the quantitative data presented in this guide should be used as a primary screening tool. Researchers should then validate the top 2-3 solvent candidates using one of the detailed protocols to determine the empirical yield from their specific matrix. This systematic approach ensures the development of an extraction workflow that is not only high-yielding but also robust, reproducible, and fit for purpose.

References

• National Center for Biotechnology Information. (2024). PubChem Compound Summary for CID 13292465, (Z,Z,Z)-geranylgeraniol. Retrieved from [Link]

• Solubility of Things. (n.d.). Geranylgeraniol CAS# 24034-73-9: Odor profile, Molecular properties, Regulation. Retrieved from [Link]

• FooDB. (2020). Showing Compound Geranylgeraniol (FDB001528). Retrieved from [Link]

• National Center for Biotechnology Information. (2024). PubChem Compound Summary for CID 5281365, Geranylgeraniol. Retrieved from [Link]

• Cyberlipid. (n.d.). Plant materials. Retrieved from [Link]

• Gomes, A. S., et al. (2023). Enhanced geranylgeraniol stability and dissolution from self-emulsifying pellets containing the sucupira (Pterodon emarginatus Vogel) standardized extract. ResearchGate. Retrieved from [Link]

• Honda, S., et al. (2007). Analytical method for determination of allylic isoprenols in rat tissues by liquid chromatography/tandem mass spectrometry following chemical derivatization with 3-nitrophtalic anhydride. ResearchGate. Retrieved from [Link]

• da Silva, J. K., et al. (2025). Bixa orellana LIPIDS AS A SOURCE OF GERANYLGERANIOL: EXTRACTION TECHNIQUES AND CHARACTERIZATION. Química Nova, 48(6). Retrieved from [Link]

• Cervin, M. A., et al. (2003). Method of producing geranylgeraniol. (U.S. Patent No. 6,531,303 B1). U.S. Patent and Trademark Office.

• Doflin, A. (2024). Optimizing Plant Extraction Techniques for Enhanced Yield of Bioactive Compounds. Journal of Chemical and Pharmaceutical Research, 16(3), 115. Retrieved from [Link]

• Hu, T., et al. (2021). Enhancing Geranylgeraniol Production by Metabolic Engineering and Utilization of Isoprenol as a Substrate in Saccharomyces cerevisiae. Journal of Agricultural and Food Chemistry. Retrieved from [Link]

• Koch, H. M., et al. (2015). Quantitative determination of urinary metabolites of geraniol by ultra-performance liquid chromatography-tandem mass spectrometry (UPLC-MS/MS). ResearchGate. Retrieved from [Link]

• Li, Y., et al. (2005). The synthetic method of geranyl geraniol. (Chinese Patent No. CN1218918C). Google Patents.

• Ningbo Inno Pharmchem Co., Ltd. (n.d.). Geranylgeraniol: A Deep Dive into Its Chemical Properties and Biological Roles. Retrieved from [Link]

• Kim, D. Y., et al. (2019). Optimizing extraction conditions for functional compounds from ginger (Zingiber officinale Roscoe) using response surface methodology. Journal of the Korean Society of Food Science and Nutrition, 48(9), 986-995. Retrieved from [Link]

• Wikipedia. (n.d.). Geranylgeraniol. Retrieved from [Link]

• El-Maadawy, A. A., et al. (2023). Optimizing Extraction Techniques for Maximized Bioactive Compound Yield in Medicinal Herbs. Journal of Pharmaceutical Research International, 35(10), 49-61. Retrieved from [Link]

• Komes, D., et al. (2003). Quantitative analysis of geraniol, nerol, linalool, and α-terpineol in wine. ResearchGate. Retrieved from [Link]

• Mohammed, S. A., et al. (2024). Optimization of Extraction Conditions of Bioactive Compounds From Kurdistan Species Urtica dioica. Cureus, 16(5), e61073. Retrieved from [Link]

• Jessop, P. G. (n.d.). Greener Solvents. Retrieved from [Link]

• Kowalski, R., et al. (2022). Comparison of Extraction Techniques for the Determination of Volatile Organic Compounds in Liverwort Samples. Molecules, 27(9), 2938. Retrieved from [Link]

• Tobiszewski, M. (2022). Trends in the new generation of green solvents in extraction processes. MOST Wiedzy. Retrieved from [Link]

• Carré, P., et al. (2025). Solvent Solutions: Comparing Extraction Methods for Edible Oils and Proteins in a Changing Regulatory Landscape. Part 7. ResearchGate. Retrieved from [Link]

• Prat, D., et al. (2014). A survey of solvent selection guides. Green Chemistry, 16(10), 4546-4551. Retrieved from [Link]

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validating (Z,Z,Z)-geranylgeraniol structural identity via 2D NOESY NMR

As a Senior Application Scientist specializing in the structural elucidation of complex natural products, I frequently see drug development and biosynthetic engineering programs stall because an isolated isoprenoid's double-bond geometry was misassigned. Acyclic diterpenes like (Z,Z,Z)-geranylgeraniol (also known as nerylnerol) are highly flexible lipids. This flexibility makes traditional X-ray crystallization nearly impossible and renders mass spectrometry highly ambiguous.

Validating the exact stereochemistry (Z vs. E) of these four tri-substituted double bonds is non-negotiable; the all-cis configuration imparts a unique spatial folding that dictates highly specific enzyme-substrate interactions in protein prenylation and the biosynthesis of complex diterpenoids like lycosantalonol1[1].

This guide objectively compares the analytical modalities available for isoprenoid validation, explains the quantum mechanical causality behind 2D NOESY NMR, and provides a self-validating experimental protocol to definitively prove (Z,Z,Z)-geranylgeraniol structural identity.

Part 1: The Causality of Stereochemical Validation

Isoprenoid chains contain tri-substituted double bonds. Because there is only one vinylic proton per double bond, geometry cannot be determined by simple scalar coupling ( J -coupling) in standard 1 H NMR. We must rely on spatial and steric phenomena.

The γ -Gauche Effect (1D 13 C NMR) In 1D Carbon-13 NMR, the chemical shift of the allylic methyl group is dictated by steric shielding. In an (E)-isomer, the methyl group is cis to the adjacent bulky methylene group of the extending carbon chain. This causes a steric compression that shields the carbon, shifting the methyl signal upfield to approximately 16 ppm 2[3]. Conversely, in a (Z)-isomer, the methyl group is cis to a much smaller vinylic proton. This relieves the compression, deshielding the carbon and shifting the signal downfield to ~23–24 ppm[3]. While highly useful, 1D 13 C NMR requires high sample concentrations and reference standards to be definitive.

Through-Space Proximity (2D NOESY NMR) 2D NOESY (Nuclear Overhauser Effect Spectroscopy) is the gold standard because it measures dipole-dipole cross-relaxation between protons closer than 5 Å. Because the NOE signal intensity decays at a rate of 1/r6 , it provides absolute spatial causality.

• In (Z,Z,Z)-geranylgeraniol: The methyl protons (-CH 3​ ) and the vinylic proton (-CH=) are cis to each other, placing them within ~2.8 Å. This generates a strong, diagnostic NOE cross-peak[1].

• In (E,E,E)-geranylgeraniol: These same groups are trans (>5 Å apart), yielding no cross-peak. Instead, the NOE occurs between the methyl group and the adjacent methylene (-CH 2​ -)[1].

Part 2: Comparative Performance of Analytical Alternatives

To objectively select the right modality, we must compare the limits of detection, throughput, and stereochemical certainty of each technique.

Analytical Modality	Primary Diagnostic Feature	Limit of Detection	Stereochemical Certainty	Throughput
2D NOESY NMR	Through-space proton proximity ( <5 Å)	~1–5 mg	Absolute (Gold Standard)	Low
1D 13 C NMR	γ -gauche shielding (C-Me ~16 ppm vs ~24 ppm)	~2–5 mg	High (Requires reference)	Medium
GC-MS / LC-MS	Retention time & Fragmentation patterns	~ng to µg	Low (Cannot distinguish geometric isomers without pure standards)	High
X-Ray Crystallography	Electron density map	~0.1 mg	Absolute	Very Low (Acyclic lipids rarely crystallize)

Part 3: Self-Validating 2D NOESY NMR Protocol

A robust analytical protocol must contain internal controls to prevent false positives (e.g., spin diffusion) or false negatives (e.g., incomplete NOE build-up). Follow this step-by-step methodology to validate (Z,Z,Z)-geranylgeraniol.

Step 1: Sample Preparation & Internal Calibration

• Action: Dissolve 2–5 mg of the purified isoprenoid in 500 µL of 100% CDCl 3​ . Add a trace amount of TMS (tetramethylsilane) as an internal standard (0.0 ppm).

• Causality: Aprotic, non-polar solvents like CDCl 3​ prevent hydrogen-bonding artifacts and minimize solvent viscosity. Viscosity directly impacts the rotational correlation time ( τc​ ) of the molecule, which is the mathematical foundation of NOE build-up in small molecules.

Step 2: 1D 1 H NMR Baseline Acquisition

• Action: Acquire a standard 1D proton spectrum (16–32 scans, 500 MHz or higher).

• Causality: This establishes the exact 90° pulse width and verifies sample purity. If the vinylic proton region ( δ 5.0–5.4 ppm) shows overlapping, unresolved multiplets rather than distinct triplets, the sample is an isomeric mixture (e.g., E,Z,Z mixed with Z,Z,Z), which will convolute the 2D NOESY interpretation.

Step 3: 2D NOESY Acquisition

• Action: Set the mixing time ( tm​ ) to 300–500 ms and acquire with a minimum of 16 scans per increment (e.g., 256 t1​ increments).

• Causality: The mixing time must be carefully tuned. If tm​ is too short (<100 ms), the NOE will not have time to build up. If tm​ is too long (>600 ms), spin diffusion occurs—magnetization transfers to a third, distant spin, creating false-positive spatial correlations.

• Self-Validation Check: Before analyzing the double bonds, check the NOESY spectrum for cross-peaks between adjacent methylene protons (-CH 2​ -CH 2​ -). Because these are a known, fixed distance apart (~1.8 to 2.5 Å), their strong cross-peaks serve as an internal positive control proving that the NOE transfer was successful across the molecule.

Step 4: Stereochemical Data Interpretation

• Action: Extract 1D slices or analyze the 2D contour plot at the methyl resonance frequencies ( δ 1.60–1.75 ppm).

• Causality: To confirm the (Z,Z,Z) configuration, you must observe a continuous series of NOE correlations between the methyl groups and their adjacent olefinic protons. Specifically, look for the diagnostic cross-peaks between H 3​ -17/H-14, H 3​ -18/H-10, and H 3​ -19/H-6[1]. The presence of these specific cross-peaks definitively confirms the cis configuration of the internal double-bonds4[4].

Part 4: Diagnostic Workflow Visualization

The following diagram maps the logical decision tree for interpreting the NOESY cross-peaks to assign the correct geometry.

Logical workflow for validating isoprenoid double bond geometry using 2D NOESY NMR cross-peaks.

Sources

• 1. Biosynthesis of Lycosantalonol, a cis-Prenyl Derived Diterpenoid - PMC [pmc.ncbi.nlm.nih.gov]
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• 3. pubs.acs.org [pubs.acs.org]
• 4. A Novel Pathway for Sesquiterpene Biosynthesis from Z,Z-Farnesyl Pyrophosphate in the Wild Tomato Solanum habrochaites - PMC [pmc.ncbi.nlm.nih.gov]